(1S,2R)-2-fluorocyclohexan-1-amine

Core Science & Biosynthesis

Conformational Analysis and Gauche Effect of (1S,2R)-2-Fluorocyclohexan-1-amine: A Stereoelectronic Guide

Executive Summary

The rational design of fluorinated small molecules relies heavily on understanding how stereoelectronic effects dictate three-dimensional architecture. For (1S,2R)-2-fluorocyclohexan-1-amine , a chiral cis-1,2-disubstituted cyclohexane, the conformational landscape is governed by a fascinating interplay between classical sterics and the fluorine gauche effect . This technical whitepaper explores the orbital mechanics, quantitative data, and self-validating experimental protocols required to analyze the conformational equilibrium of this highly pre-organized molecular scaffold.

The Stereochemical Landscape: ea vs. ae

Because (1S,2R)-2-fluorocyclohexan-1-amine is a cis-1,2-disubstituted cyclohexane, topological constraints dictate that one substituent must occupy an axial position while the other occupies an equatorial position. Consequently, the molecule exists in a dynamic equilibrium between two chair conformations:

• The ea Conformer: Equatorial amine (-NH₂) and axial fluorine (-F).

• The ae Conformer: Axial amine (-NH₂) and equatorial fluorine (-F).

In acyclic systems (such as 1,2-difluoroethane), the gauche effect describes the preference of highly electronegative vicinal substituents to adopt a gauche (~60°) conformation rather than the sterically expected anti (~180°) conformation[1]. However, in this cyclic system, the cis stereochemistry forces the F–C–C–N dihedral angle to remain at ~60° (gauche) in both the ea and ae chair forms. Thus, the conformational preference is not a simple "gauche vs. anti" competition, but rather a competition between two distinct hyperconjugative environments.

Orbital Mechanics: The Cyclic Fluorine Gauche Effect

Despite both conformers exhibiting a gauche relationship between the heteroatoms, the equilibrium is overwhelmingly shifted toward the ea conformer (>90% population) [2]. This rigidification is driven by two synergistic forces:

• Steric Minimization: The amine group has a significantly larger A-value (~1.6 kcal/mol) compared to the highly compact fluorine atom (A-value ~0.3 kcal/mol). Classical sterics dictate that the bulkier group should occupy the less hindered equatorial position.

• Stereoelectronic Hyperconjugation: The true conformational lock is provided by the fluorine gauche effect. In the ea conformer, the fluorine atom sits in the axial position. This specific geometry aligns the highly polarized, low-lying σC−F∗​ antibonding orbital perfectly anti-periplanar to the electron-rich axial σC−H​ bonds at C1 and C3. This alignment allows for optimal σC−H​→σC−F∗​ electron donation. Conversely, in the ae conformer, the equatorial C-F bond is anti-periplanar to the σC−C​ ring bonds, which are significantly poorer electron donors[2].

Logical pathway of stereoelectronic and steric factors stabilizing the ea conformer.

Quantitative Data Summary

The following table summarizes the structural and thermodynamic parameters differentiating the two conformers, highlighting why the ea state dominates the equilibrium.

Property	ea Conformer	ae Conformer
Amine (-NH₂)	Equatorial	Axial
Fluorine (-F)	Axial	Equatorial
F–C–C–N Dihedral Angle	~60° (Gauche)	~60° (Gauche)
Primary Hyperconjugation	σC−H​→σC−F∗​ (Strong donor)	σC−C​→σC−F∗​ (Weak donor)
Steric Penalty	Low (Axial F, A=0.3 kcal/mol)	High (Axial NH₂, A=1.6 kcal/mol)
Population (CD₂Cl₂, -80 °C)	> 90%	< 10%

Experimental Protocols: A Self-Validating System

To rigorously prove the conformational preference of (1S,2R)-2-fluorocyclohexan-1-amine, researchers must employ a triad of chemical synthesis, spectroscopic analysis, and computational validation.

Protocol A: Scalable Asymmetric Synthesis via HB-PTC

To study the molecule, it must first be synthesized with high enantiopurity. We utilize Hydrogen Bonding Phase-Transfer Catalysis (HB-PTC) to activate safe, economical alkali metal fluorides[3].

• Reagent Preparation: Dry Cesium Fluoride (CsF) under vacuum at 100 °C. Causality: Removing trace water prevents the hydration sphere from dampening the fluoride's nucleophilicity.

• Catalyst Loading: Add 0.5 mol% of a chiral N-alkyl bis-urea catalyst to a reactor containing the racemic trans-2-bromocyclohexan-1-amine precursor.

• Phase Transfer Activation: Introduce a non-polar solvent (e.g., CHCl₃). Causality: The bis-urea catalyst forms a tricoordinated hydrogen-bonded complex with solid CsF, pulling the insoluble fluoride into the organic phase as a highly reactive chiral ion pair.

• Nucleophilic Substitution: Stir mechanically at high shear rates (>10,000 s⁻¹) at room temperature for 24 hours. The reaction proceeds via stereochemical inversion, yielding the enantioenriched cis-(1S,2R) product[3].

Protocol B: Dynamic NMR (DNMR) Conformational Analysis

Standard NMR at room temperature shows a time-averaged signal due to rapid chair-chair interconversion. DNMR freezes this motion to observe the distinct conformers[2].

• Sample Preparation: Dissolve the purified amine in deuterated dichloromethane (CD₂Cl₂). Causality: CD₂Cl₂ is chosen because its freezing point (-95 °C) allows the sample to be cooled sufficiently without precipitating the analyte or freezing the solvent.

• Variable Temperature Acquisition: Acquire ¹H and ¹⁹F NMR spectra in decrements from 25 °C down to -80 °C. Causality: At -80 °C, the thermal energy is insufficient to overcome the chair-flip activation barrier, allowing distinct observation of the ea and ae states.

• Coupling Constant Extraction: Measure the ³J_{H-H} coupling constants for the C1 proton. Causality: A large diaxial coupling constant (~10–12 Hz) between the C1 proton and the adjacent C6 axial proton confirms that the C1 proton is axial. If the C1 proton is axial, the C1 amine group must be equatorial, validating the ea conformer's dominance[2].

Protocol C: Computational Validation (DFT & NBO)

• Geometry Optimization: Execute Density Functional Theory (DFT) calculations utilizing the M06-2X functional and 6-311++G(2df,2p) basis set. Causality: M06-2X is highly parameterized for main-group thermochemistry and non-covalent interactions, making it ideal for evaluating hyperconjugation.

• NBO Analysis: Perform Natural Bond Orbital (NBO) analysis on the optimized geometries. Extract the second-order perturbation energy (E(2)) to quantitatively measure the electron delocalization from the axial σC−H​ bonds into the σC−F∗​ orbital, validating the stereoelectronic origin of the gauche effect.

Step-by-step experimental workflow for conformational analysis via DNMR and DFT.

Implications for Drug Development

Understanding the gauche effect in (1S,2R)-2-fluorocyclohexan-1-amine is not merely an academic exercise; it is a powerful tool for rational drug design. By strategically installing a fluorine atom adjacent to an amine, medicinal chemists can predictably "lock" the cyclohexane ring into the ea conformation. This pre-organization reduces the entropic penalty upon binding to a target protein receptor. Furthermore, the axial fluorine can modulate the basicity (pKa) of the adjacent amine through inductive effects while simultaneously presenting a highly polar, yet lipophilic, vector for potential orthogonal multipolar interactions within an enzyme's active site.

Sources

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• 2. Strong hyperconjugative interactions limit solvent and substituent influence on conformational equilibrium: the case of cis-2-halocyclohexylamines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]

Multinuclear NMR Conformational Analysis of (1S,2R)-2-Fluorocyclohexan-1-amine: A Technical Guide

Executive Summary

(1S,2R)-2-fluorocyclohexan-1-amine is a highly valuable chiral building block in modern drug development, leveraging the unique stereoelectronic properties of fluorine to modulate lipophilicity, metabolic stability, and target binding affinity. Because the amine and fluorine substituents are cis to one another on the cyclohexane ring, the molecule exists in a dynamic conformational equilibrium.

This whitepaper provides an in-depth technical framework for analyzing the 1H , 13C , and 19F NMR chemical shifts of (1S,2R)-2-fluorocyclohexan-1-amine. By deconstructing the causality behind its spectral signatures, we provide researchers with a self-validating methodology to map stereochemical orientation and conformational dynamics.

Stereochemistry and Conformational Dynamics

In a cis-1,2-disubstituted cyclohexane system, one substituent must occupy an axial position while the other occupies an equatorial position. For (1S,2R)-2-fluorocyclohexan-1-amine, this creates a competition between two chair conformers:

• 'ae' Conformer: Axial amine, Equatorial fluorine.

• 'ea' Conformer: Equatorial amine, Axial fluorine.

Counterintuitively for those relying solely on steric bulk, the 'ea' conformer is overwhelmingly favored, representing >90% of the population at room temperature[1]. This preference is driven by two synergistic factors:

• Steric Minimization (A-values): The amine group possesses a larger steric A-value (~1.2–1.5 kcal/mol) compared to fluorine (~0.25 kcal/mol)[2]. Placing the bulkier −NH2​ group in the equatorial position minimizes destabilizing 1,3-diaxial interactions.

• Stereoelectronic Hyperconjugation: When fluorine is positioned axially, the highly polarized C−F bond aligns antiperiplanar to the axial C−H bonds at the C1 and C3 positions. This geometry allows for optimal σC-H​→σC-F∗​ hyperconjugative electron donation, profoundly stabilizing the 'ea' state[3].

Caption: Thermodynamic drivers shifting the equilibrium toward the 'ea' conformer.

Multinuclear NMR Signatures & Mechanistic Causality

The overwhelming preference for the 'ea' conformer dictates the time-averaged NMR chemical shifts and coupling constants observed at 298 K.

1H and 13C NMR Assignments

The 1H NMR spectrum provides definitive proof of the 'ea' conformation through the Karplus relationship. The proton geminal to the fluorine (H2) appears highly deshielded at 4.64 ppm[1]. Crucially, its half-height line width ( W ) is narrow (10.59 Hz), and its vicinal coupling ( 3JH-H​ ) is small (4.40 Hz)[3]. These small coupling values are the hallmark of an equatorial proton (which only experiences small equatorial-equatorial and equatorial-axial couplings), thereby proving that the fluorine atom is axial [3].

Conversely, the proton geminal to the amine (H1) at 2.70 ppm exhibits a much broader multiplet structure, indicative of a large axial-axial coupling ( ∼10.5 Hz ) with the adjacent H6 axial proton, confirming the amine is equatorial[1].

Table 1: 1H and 13C NMR Assignments for (1S,2R)-2-fluorocyclohexan-1-amine (Methanol- d4​ , 298 K) [1]

Nucleus	Chemical Shift ( δ , ppm)	Multiplicity & Coupling / Line Width	Assignment & Conformational Role
H2	4.64	dddd, 3JH-H​=4.40 Hz , W=10.59 Hz	Equatorial proton; validates axial F position.
H1	2.70	dddd	Axial proton; validates equatorial NH 2​ position.
H3	2.01	m (1H)	Equatorial proton adjacent to C2.
H5, H6	1.74 – 1.64	m (2H)	Ring protons.
H3, 2H4, H6	1.61 – 1.42	m (4H)	Ring protons.
H5	1.34	m (1H)	Ring proton.
C2	93.58	d, 1JC-F​≈170 Hz	Carbon directly attached to Fluorine.
C1	52.80	d, 2JC-F​≈18 Hz	Carbon directly attached to Amine.
C3, C6	30.84	s	Ring carbons.
C5	24.88	s	Ring carbon.
C4	20.85	s	Ring carbon.

19F NMR Signatures

The 19F nucleus is exquisitely sensitive to its stereochemical environment. In fluorocyclohexane systems, an equatorial fluorine typically resonates around -165 ppm, whereas an axial fluorine is significantly more shielded, resonating between -185 ppm and -190 ppm[4][5]. Because the 'ea' conformer is dominant, the time-averaged 19F signal for (1S,2R)-2-fluorocyclohexan-1-amine appears in this highly shielded axial domain.

Table 2: 19F NMR Stereochemical Signatures

Parameter	Expected Value	Mechanistic Implication
Chemical Shift ( δ )	∼−186 ppm	The highly shielded resonance is a direct diagnostic marker for the axial preference of the fluorine atom[4].
Geminal Coupling ( 2JH-F​ )	48−50 Hz	Massive scalar coupling with the equatorial H2 proton, splitting the 19F signal into a primary doublet.
Vicinal Couplings ( 3JH-F​ )	10−15 Hz	Gauche interactions ( ∼60∘ dihedral) with the axial H1 and H3 protons result in smaller secondary splittings.

Experimental Protocol: Self-Validating Dynamic NMR (DNMR)

To ensure scientific integrity, room-temperature NMR data should be validated using low-temperature Dynamic NMR (DNMR). By cooling the sample to -80 °C, the rapid chair-to-chair interconversion is "frozen" on the NMR timescale, allowing for the direct observation and integration of the individual 'ea' and 'ae' conformers[1].

Step-by-Step Methodology

• Sample Preparation: Dissolve 15–20 mg of high-purity (1S,2R)-2-fluorocyclohexan-1-amine in 0.6 mL of anhydrous CD2​Cl2​ or Methanol- d4​ . Use Tetramethylsilane (TMS) as the internal standard for 1H / 13C (0.00 ppm) and Trichlorofluoromethane ( CFCl3​ ) for 19F (0.00 ppm).

• Probe Tuning & Shimming: Insert the sample into a 500 MHz (or higher) spectrometer equipped with a multinuclear cryoprobe. Tune and match the probe specifically for 1H and 19F frequencies.

• Room Temperature Acquisition (298 K):

  • Acquire a standard 1D 1H spectrum (32k data points, spectral width ~10,000 Hz)[6].

  • Acquire a 19F spectrum with 1H -decoupling to accurately determine the chemical shift, followed by a 1H -coupled 19F spectrum to extract 2JH-F​ and 3JH-F​ coupling constants.

• Variable Temperature (VT) DNMR: Gradually lower the probe temperature to -80 °C. Allow 15 minutes for thermal equilibration at the target temperature.

• Conformational Deconvolution: At -80 °C, acquire high-resolution 1H and 19F spectra. The previously time-averaged H1 and H2 signals will decoalesce into distinct peaks for the 'ea' and 'ae' conformers. Integrate these isolated signals to calculate the exact thermodynamic equilibrium constant ( Keq​ )[1].

Caption: Workflow for the Dynamic NMR Conformational Analysis of 2-fluorocyclohexan-1-amine.

References

• Francisco, C. B., Fernandes, C. S., de Melo, U. Z., Rittner, R., Gauze, G. F., & Basso, E. A. (2019). "Strong hyperconjugative interactions limit solvent and substituent influence on conformational equilibrium: the case of cis-2-halocyclohexylamines." Beilstein Journal of Organic Chemistry, 15, 818–829.

• Schneider, H.-J., Gschwendtner, W., Heiske, D., & Thomas, F. (1977). "Substituent chemical shifts (SCS) in NMR. Part 5. Mono and di-fluoro SCS in rigid molecules." Tetrahedron, 33(24), 3197-3202.

• Bovey, F. A., Anderson, E. W., Hood, F. P., & Kornegay, R. L. (1964). "Fluorine-19 NMR study of the conformational equilibrium of fluorocyclohexane." The Journal of Chemical Physics, 40(10), 3099-3105.

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• 2. Strong hyperconjugative interactions limit solvent and substituent influence on conformational equilibrium: the case of cis-2-halocyclohexylamines - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. diva-portal.org [diva-portal.org]
• 5. researchgate.net [researchgate.net]
• 6. (1S,2R)-2-fluorocyclohexanamine;hydrochloride | 1335302-62-9 | Benchchem [benchchem.com]

Thermodynamic Stability and Stereochemical Dynamics of (1S,2R)-2-Fluorocyclohexan-1-amine: A Technical Guide

Executive Summary

The rational design of fluorinated alicycles is a cornerstone of modern medicinal chemistry, heavily relying on the predictable modulation of molecular conformation. This whitepaper provides an in-depth technical analysis of (1S,2R)-2-fluorocyclohexan-1-amine , a chiral vicinal fluoroamine. By dissecting the interplay between steric constraints, the fluorine gauche effect, and hyperconjugation, this guide establishes a predictive framework for its thermodynamic stability and outlines self-validating experimental protocols for conformational analysis.

Stereochemical Architecture

The (1S,2R) absolute configuration dictates a cis-relationship between the amine (-NH₂) and fluorine (-F) substituents on the cyclohexane ring[1]. Because the cyclohexane ring predominantly adopts a chair conformation, a cis-1,2-disubstituted architecture forces the substituents into an axial-equatorial relationship.

This results in a dynamic equilibrium between two rapidly interconverting chair conformers:

• 'ae' Conformer: The -NH₂ group is axial, and the -F group is equatorial.

• 'ea' Conformer: The -NH₂ group is equatorial, and the -F group is axial.

Conformational equilibrium of (1S,2R)-2-fluorocyclohexan-1-amine favoring the ea conformer.

Thermodynamic Stability: The 'ea' Paradigm

In a standard monosubstituted cyclohexane, bulky groups prefer the equatorial position to minimize 1,3-diaxial steric strain. The A-value of an amine group (-NH₂) is approximately 1.2–1.5 kcal/mol, while the fluorine atom (-F) is highly compact, with an A-value of ~0.25 kcal/mol. Steric considerations alone dictate that the 'ea' conformer (placing the bulkier -NH₂ group equatorial) should be favored.

However, in vicinal fluoroamines, stereoelectronic forces heavily amplify simple steric predictions [2]. Experimental data reveals an overwhelming preference for the 'ea' conformer, with populations exceeding 90% regardless of solvent polarity[3]. This rigid conformational locking is driven by two primary stereoelectronic phenomena.

Hyperconjugation ( σC−H​→σC−F∗​ )

When fluorine is axial (as in the 'ea' conformer), the highly polarized C-F bond is positioned antiperiplanar to the adjacent axial C-H bonds at the C1 and C3 positions. The strongly electron-withdrawing nature of fluorine lowers the energy of the σC−F∗​ antibonding orbital, making it an excellent electron acceptor. The adjacent σC−H​ bonding orbitals act as electron donors, delocalizing electron density into the σC−F∗​ orbital. This hyperconjugative stabilization is maximized in the axial position and is significantly weaker when fluorine is equatorial (where the antiperiplanar bonds are C-C bonds, which are poorer electron donors)[3].

The Fluorine Gauche Effect

The gauche effect describes the atypical thermodynamic preference for highly electronegative substituents on adjacent carbons to adopt a gauche (dihedral angle ~60°) rather than an antiperiplanar (180°) arrangement[4]. In both the 'ea' and 'ae' conformers of the cis-isomer, the C-N and C-F bonds are gauche. However, the synergistic combination of the gauche effect with the axial-specific hyperconjugation heavily biases the equilibrium toward the 'ea' state[2].

Stereoelectronic factors driving the thermodynamic stability of the ea conformer.

Quantitative Conformational Data

The thermodynamic parameters of cis-2-halocyclohexylamines have been rigorously quantified using low-temperature NMR. The table below summarizes the conformational populations of the (1S,2R) isomer, demonstrating the negligible impact of solvent polarity on the equilibrium—a hallmark of strong internal stereoelectronic control[3].

Table 1: Conformational Populations and Free Energy Differences at -80 °C

Solvent	Dielectric Constant ( ε )	'ea' Population (%)	'ae' Population (%)	ΔG (kcal/mol)	Primary Driving Force
CD₂Cl₂	8.93	> 90.0	< 10.0	< -0.85	Hyperconjugation ( σC−H​→σC−F∗​ )
CD₃OD	32.7	> 90.0	< 10.0	< -0.85	Hyperconjugation ( σC−H​→σC−F∗​ )

Experimental Protocol: Dynamic NMR (DNMR) Conformational Analysis

To empirically validate the thermodynamic stability of the 'ea' conformer, Dynamic NMR (DNMR) spectroscopy is the gold standard.

Rationale: At ambient temperature (25 °C), the cyclohexane ring undergoes rapid inversion ( ∼105 flips/sec), yielding time-averaged NMR signals. Cooling the sample below the coalescence temperature slows this exchange, allowing the distinct signals of the 'ea' and 'ae' conformers to be resolved, integrated, and thermodynamically quantified.

Step-by-Step Methodology

• Sample Preparation:

  • Dissolve 15–20 mg of highly pure (1S,2R)-2-fluorocyclohexan-1-amine in 0.5 mL of deuterated solvent.

  • Causality Check: Prepare two separate samples using CD₂Cl₂ (aprotic) and CD₃OD (protic). Utilizing solvents with vastly different dielectric constants isolates intrinsic stereoelectronic effects from solvent-induced dipole stabilization[3].

• Variable-Temperature (VT) Setup:

  • Insert the sample into a ≥ 500 MHz NMR spectrometer equipped with a VT probe.

  • Acquire standard ¹H and ¹³C spectra at 25 °C to establish baseline time-averaged chemical shifts.

  • Gradually cool the probe in 10 °C increments down to -80 °C. Allow 10 minutes of thermal equilibration at each step to ensure sample homogeneity.

• Data Acquisition with Heteronuclear Decoupling:

  • At -80 °C, acquire ¹H NMR spectra with concurrent ¹⁹F decoupling (¹H{¹⁹F}).

  • Causality Check: Fluorine-19 (spin 1/2) exhibits strong scalar coupling with adjacent protons (e.g., 2JHF​ and 3JHF​ can range from 40–50 Hz). Decoupling collapses these complex multiplets, enabling precise integration of the H1 (geminal to -NH₂) and H2 (geminal to -F) signals without overlap interference[3].

• Line Shape Analysis & Thermodynamic Extraction:

  • Identify the signals for the 'ea' and 'ae' conformers. The dominant 'ea' conformer will display a large 3JHH​ coupling for the axial H1 (diaxial coupling with H6_{ax}), whereas the minor 'ae' conformer will show smaller equatorial-axial couplings.

  • Integrate the resolved peaks to determine the equilibrium constant ( Keq​=Pea​/Pae​ ).

  • Calculate the Gibbs free energy difference using ΔG=−RTln(Keq​) .

Step-by-step Dynamic NMR (DNMR) workflow for conformational analysis.

Implications in Drug Design

Understanding the rigid 'ea' preference of (1S,2R)-2-fluorocyclohexan-1-amine provides a powerful tool for structure-based drug design. By incorporating this motif into pharmacophores, medicinal chemists can predictably lock the basic amine group into an equatorial vector, optimizing its trajectory for hydrogen bonding within a target protein's active site while utilizing the axial fluorine to modulate local lipophilicity and metabolic stability[5].

References

• Strong hyperconjugative interactions limit solvent and substituent influence on conformational equilibrium: The case of cis-2-halocyclohexylamines Source: Beilstein Journal of Organic Chemistry URL
• Gauche effect Source: Wikipedia URL
• The Fluorine Gauche Effect: A Brief History Source: ResearchGate URL
• Regiodivergent Nucleophilic Fluorination under Hydrogen Bonding Catalysis: A Computational and Experimental Study Source: PMC / National Institutes of Health URL

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• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Gauche effect - Wikipedia [en.wikipedia.org]
• 5. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to (1S,2R)-2-fluorocyclohexan-1-amine: Physicochemical Properties and Synthetic Strategies

Foreword: The Strategic Role of Fluorine in Modern Drug Discovery

The introduction of fluorine into molecular scaffolds is a cornerstone of contemporary medicinal chemistry. Its unique electronic properties and small steric footprint allow for the fine-tuning of a compound's metabolic stability, lipophilicity, and target-binding affinity. This guide provides a comprehensive technical overview of (1S,2R)-2-fluorocyclohexan-1-amine, a chiral building block with significant potential in the development of novel therapeutics. We will delve into its core physical and chemical properties, explore its conformational landscape, and outline robust synthetic and analytical methodologies. This document is intended for researchers, scientists, and drug development professionals seeking to leverage the unique attributes of this fluorinated cyclohexylamine in their research endeavors.

Molecular Structure and Stereochemistry

(1S,2R)-2-fluorocyclohexan-1-amine is a chiral cyclic amine characterized by a cyclohexane ring substituted with a fluorine atom at the C2 position and an amine group at the C1 position. The (1S,2R) stereochemistry dictates a trans relationship between the amine and fluorine substituents.

Table 1: Core Molecular Properties of (1S,2R)-2-fluorocyclohexan-1-amine

Property	Value	Source/Method
IUPAC Name	(1S,2R)-2-fluorocyclohexan-1-amine	---
CAS Number	1335302-62-9 (for the hydrochloride salt)	[1][2][3][4]
Molecular Formula	C₆H₁₂FN	---
Molecular Weight	117.17 g/mol	---
Canonical SMILES	N[C@H]1CCCC[C@H]1F	[1]
InChI Key	IOXBYKGOFZSEIL-IBTYICNHSA-N	[1]

Physicochemical Properties: The Impact of Fluorine Substitution

The introduction of a fluorine atom at the C2 position significantly modulates the physicochemical properties of the cyclohexylamine scaffold. These alterations are critical for predicting the molecule's behavior in biological systems.

Basicity (pKa)

The basicity of the amine group is a key determinant of its ionization state at physiological pH, which in turn influences its solubility, membrane permeability, and interaction with biological targets. The electron-withdrawing nature of the vicinal fluorine atom is expected to decrease the basicity of the amine group compared to the parent cyclohexylamine.

Table 2: Experimental and Estimated pKa Values

Compound	pKa	Method
Cyclohexylamine	10.6	Experimental[5][6][7][8][9][10]
(1S,2R)-2-fluorocyclohexan-1-amine	~8.9 - 9.6	Estimated

Estimation Rationale: The introduction of a fluorine atom at the β-position to an amine typically reduces the pKa by 1-2 units due to the inductive effect. Therefore, a pKa in the range of 8.9 to 9.6 is a reasonable estimate for (1S,2R)-2-fluorocyclohexan-1-amine.

Lipophilicity (LogP)

Lipophilicity, often expressed as the logarithm of the partition coefficient (LogP), is a critical parameter in drug design, affecting absorption, distribution, metabolism, and excretion (ADME) properties. Fluorination can have a complex effect on lipophilicity, often leading to a decrease in LogP for aliphatic systems.[11]

Table 3: Experimental and Estimated LogP Values

Compound	LogP	Method
Cyclohexylamine	1.49	Experimental[5][12]
(1S,2R)-2-fluorocyclohexan-1-amine	~1.0 - 1.3	Estimated

Estimation Rationale: The introduction of a polar C-F bond generally increases the hydrophilicity of the molecule, leading to a lower LogP value. A reduction of 0.2 to 0.5 LogP units is a plausible estimate. Computational tools can provide more precise in-silico predictions.[13][14][15]

Conformational Analysis: The Gauche Effect in Action

The conformational preference of the substituents on the cyclohexane ring is a critical aspect of the molecule's three-dimensional structure and, consequently, its biological activity. In the case of (1S,2R)-2-fluorocyclohexan-1-amine, the interplay of steric and stereoelectronic effects, most notably the "gauche effect," governs the conformational equilibrium.

The chair conformation of the cyclohexane ring is the most stable. For a trans-1,2-disubstituted cyclohexane, two chair conformations are possible: one with both substituents in the equatorial position (diequatorial) and one with both in the axial position (diaxial).

Figure 1: Chair conformations of (1S,2R)-2-fluorocyclohexan-1-amine.

Generally, bulky substituents prefer the equatorial position to minimize steric strain from 1,3-diaxial interactions.[16] However, in (1S,2R)-2-fluorocyclohexan-1-amine, the "gauche effect" plays a significant role. This phenomenon, observed in 1,2-disubstituted ethanes with electronegative substituents, often favors a gauche arrangement over an anti-periplanar one.[17][18] This is attributed to stabilizing hyperconjugative interactions between the C-H σ bonding orbital and the C-F σ* antibonding orbital.[17][19]

In the context of the cyclohexane ring, the diequatorial conformer places the amine and fluorine groups in a gauche relationship, which is energetically favored. The diaxial conformer, while having an anti-periplanar relationship between the two substituents, suffers from significant 1,3-diaxial steric hindrance. Therefore, the diequatorial conformation is predicted to be the significantly more stable and populated conformer.[20][21][22][23]

Synthesis and Spectroscopic Characterization

A robust and stereoselective synthesis is crucial for accessing enantiomerically pure (1S,2R)-2-fluorocyclohexan-1-amine for research and development.

Proposed Synthetic Pathway

A plausible and efficient synthetic route can be envisioned starting from a chiral precursor, for example, a protected amino alcohol, to ensure the desired stereochemistry.

Figure 2: Proposed high-level synthetic workflow.

Detailed Protocol:

• Protection of the Amine: The starting material, (1S,2R)-2-aminocyclohexanol, would first have its amine functionality protected with a suitable protecting group, such as a tert-butoxycarbonyl (Boc) group, to prevent side reactions during the fluorination step.

• Deoxyfluorination: The hydroxyl group of the protected amino alcohol would then be replaced with a fluorine atom using a deoxyfluorination reagent like diethylaminosulfur trifluoride (DAST) or bis(2-methoxyethyl)aminosulfur trifluoride (Deoxo-Fluor®). This reaction typically proceeds with inversion of stereochemistry at the carbon bearing the hydroxyl group, which needs to be considered when selecting the starting material's stereochemistry to obtain the desired product.

• Deprotection: Finally, the protecting group on the amine would be removed under appropriate conditions (e.g., acidic conditions for a Boc group) to yield the target compound, (1S,2R)-2-fluorocyclohexan-1-amine. The free amine can then be converted to its hydrochloride salt for improved stability and handling.[2]

This proposed synthesis is based on established methodologies for the preparation of fluorinated amines and can be adapted and optimized for the specific target molecule.[24][25][26][27][28][29][30][31]

Predicted Spectroscopic Data

Table 4: Predicted Spectroscopic Features

Technique	Predicted Features
¹H NMR	- Complex multiplets in the aliphatic region (~1.0-2.2 ppm) for the cyclohexane ring protons. - A multiplet for the proton attached to the carbon bearing the amine group (H-1), likely deshielded (~2.5-3.0 ppm). - A complex multiplet for the proton attached to the carbon bearing the fluorine atom (H-2), significantly deshielded and showing coupling to both adjacent protons and the fluorine atom (~4.0-4.5 ppm). - A broad singlet for the amine protons (~1.5-3.0 ppm), which would disappear upon D₂O exchange.[32][33]
¹³C NMR	- Several signals in the aliphatic region (~20-40 ppm) for the CH₂ groups of the cyclohexane ring. - A signal for the carbon attached to the amine group (C-1), shifted downfield (~50-60 ppm). - A signal for the carbon attached to the fluorine atom (C-2), significantly shifted downfield and appearing as a doublet due to C-F coupling (~85-95 ppm, ¹JCF ≈ 170-190 Hz).[34][35][36][37][38]
IR Spectroscopy	- N-H stretching of the primary amine as two medium-intensity bands in the 3300-3400 cm⁻¹ region. - C-H stretching of the sp³ hybridized carbons just below 3000 cm⁻¹. - N-H bending (scissoring) vibration around 1600 cm⁻¹. - A strong C-F stretching band in the 1000-1100 cm⁻¹ region.[30][31]
Mass Spectrometry (EI)	- A molecular ion peak (M⁺) at m/z = 117. - Fragmentation patterns typical for cyclohexylamines, including loss of the amine group and ring fragmentation.

Experimental Protocols for Physicochemical Characterization

To experimentally validate the estimated physicochemical properties, the following established protocols are recommended.

Determination of pKa via Potentiometric Titration

This method involves titrating a solution of the amine hydrochloride with a standardized strong base while monitoring the pH.

Workflow:

Figure 3: Workflow for pKa determination by potentiometric titration.

This technique provides highly accurate pKa values.[2][7][9][39]

Determination of LogP via the Shake-Flask Method

This classic method involves partitioning the compound between n-octanol and water and measuring its concentration in each phase.

Workflow:

Figure 4: Workflow for LogP determination by the shake-flask method.

For ionizable compounds like amines, it is crucial to perform the measurement at a pH where the compound is in its neutral form, or to determine the distribution coefficient (LogD) at a specific pH, typically 7.4.[4][6][8][10][12][40]

Applications in Drug Development and Conclusion

The unique physicochemical profile of (1S,2R)-2-fluorocyclohexan-1-amine makes it a valuable building block for the synthesis of novel drug candidates. The strategic introduction of fluorine can enhance metabolic stability by blocking sites of oxidative metabolism. The modulated basicity and lipophilicity can improve oral bioavailability and cell permeability. Potential therapeutic areas where this scaffold could be explored include antiviral agents, treatments for neurological disorders, and antimicrobial agents.[2]

This technical guide has provided a detailed overview of the physical and chemical properties of (1S,2R)-2-fluorocyclohexan-1-amine, grounded in established chemical principles and supported by data from analogous compounds. The proposed synthetic and analytical protocols offer a clear path for researchers to utilize this promising building block in their drug discovery programs. The continued exploration of such fluorinated motifs will undoubtedly contribute to the development of the next generation of innovative medicines.

References

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• PMC. Efficient regio- and stereoselective access to novel fluorinated β-aminocyclohexanecarboxylates. [Link]

• PMC. Fluorinated cyclohexanes: Synthesis of amine building blocks of the all-cis 2,3,5,6-tetrafluorocyclohexylamine motif. [Link]

• ChemRxiv. Synthesis and Physicochemical Properties of trans-2-Fluoroalkyl-Substituted Cyclopentane Building Blocks. [Link]

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• ResearchGate. Synthesis and Physicochemical Properties of trans-2-Fluoroalkyl-Substituted Cyclopentane Building Blocks. [Link]

• PubMed. Synthesis and Physicochemical Properties of Functionalized cis-2-((Fluoro)Alkyl)Cyclobutanes. [Link]

• Beilstein Journals. Stereoselective synthesis of (2S,3S,4Z)-4-fluoro-1,3-dihydroxy-2-(octadecanoylamino)octadec-4-ene, [(Z)-4-fluoroceramide], and its phase behavior at the air/water interface. [Link]

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X-Ray Crystallography of (1S,2R)-2-Fluorocyclohexan-1-amine Salts: A Comprehensive Technical Guide

Executive Summary

The strategic incorporation of fluorine into aliphatic ring systems is a cornerstone of modern medicinal chemistry, profoundly altering a molecule's basicity, lipophilicity, and metabolic stability. The compound (1S,2R)-2-fluorocyclohexan-1-amine represents a critical chiral building block, often synthesized via asymmetric hydrogen-bonding phase-transfer catalysis[1]. However, confirming its absolute stereochemistry and understanding its conformational preferences requires rigorous single-crystal X-ray diffraction (SCXRD)[2]. This whitepaper provides a definitive guide to the crystallization, crystallographic resolution, and structural analysis of (1S,2R)-2-fluorocyclohexan-1-amine salts, bridging the gap between theoretical computational predictions and empirical validation[3].

Mechanistic Grounding: Stereochemistry and Conformational Bias

Before initiating crystallization, one must understand the stereoelectronic forces governing the molecule. The (1S,2R) configuration dictates a cis relationship between the amine and the fluorine atom on the cyclohexane ring.

In substituted cyclohexanes, steric bulk typically drives large groups into equatorial positions to avoid 1,3-diaxial interactions. However, cis-2-halocyclohexylamines exhibit a counterintuitive conformational equilibrium. Experimental and computational studies demonstrate that the equilibrium is strongly shifted (>90%) toward the ea conformer (equatorial amine, axial fluorine) rather than the ae conformer[4].

Causality & Structural Logic: This preference is not driven by sterics, but by powerful stereoelectronic hyperconjugation. Specifically, the σC−H​ orbital at the C3 position donates electron density into the anti-bonding σC−F∗​ orbital ( σC−H​→σC−F∗​ ). This interaction is maximized when the C-F bond is axial, stabilizing the ea conformer[4]. Furthermore, the highly polarized nature of the C-F bond induces facial polarity across the cyclohexane ring, which directly influences how the molecules pack and hydrogen-bond in the solid state[5].

Diagram 1: Conformational equilibrium of the cis-(1S,2R) isomer driven by stereoelectronic effects.

Salt Selection and Crystallization Protocols

Free base aliphatic amines are often volatile liquids or low-melting waxy solids, making them inherently unsuitable for direct SCXRD. Conversion to a highly crystalline salt is mandatory. The hydrochloride (HCl) salt is the industry standard for general structural confirmation and pharmaceutical formulation[3].

Protocol 1: Preparation and Vapor Diffusion Crystallization of the HCl Salt

A self-validating crystallization system requires strict control over supersaturation to prevent the formation of twinned crystals.

Step 1: Salt Formation

• Dissolve 50 mg of enantiopure (1S,2R)-2-fluorocyclohexan-1-amine free base in 2.0 mL of anhydrous diethyl ether under a nitrogen atmosphere.

• Cool the solution to 0 °C.

• Dropwise, add 1.05 equivalents of 2M HCl in diethyl ether.

• Causality: Conducting this reaction at 0 °C in a non-polar solvent ensures the immediate and quantitative precipitation of the HCl salt, preventing thermal degradation or volatilization of the free base.

Step 2: Isolation

• Isolate the white precipitate via Schlenk filtration and dry under high vacuum to remove residual ether.

Step 3: Vapor Diffusion Setup

• Inner Vial: Dissolve 10 mg of the HCl salt in 0.5 mL of HPLC-grade methanol.

• Outer Chamber: Place the open inner vial into a larger glass jar containing 4.0 mL of an anti-solvent (diethyl ether or pentane). Seal the outer jar tightly with Teflon tape.

• Causality & Self-Validation: Methanol provides complete solvation of the polar salt. The volatile anti-solvent slowly diffuses into the methanol via the vapor phase. This gradual lowering of the dielectric constant induces a slow, highly controlled supersaturation, yielding pristine, single-domain crystals rather than kinetic aggregates. The appearance of sharp, highly birefringent crystal faces under polarized light self-validates that the diffusion rate was optimal.

X-Ray Crystallography Workflow

Obtaining the crystal is only half the battle; data collection must be explicitly optimized for the unique challenges of fluorinated aliphatic systems.

Protocol 2: Data Collection and Refinement

Step 1: Cryo-Mounting

• Submerge the crystals in a drop of Paratone-N oil on a glass depression slide.

• Select a single, uncracked crystal (ideal dimensions ~0.15 × 0.15 × 0.20 mm) using a polarizing microscope. Mount it onto a MiTeGen polyimide loop.

• Causality: Paratone oil protects the hygroscopic salt from atmospheric moisture. Upon flash-cooling on the diffractometer, it forms a rigid glass, holding the crystal firmly without inducing mechanical strain that could degrade diffraction quality.

Step 2: Data Collection at 100 K

• Transfer the loop to a diffractometer equipped with a nitrogen cold stream (100 K) and a Cu K α microfocus source ( λ=1.54184 Å).

• Causality: Fluorine atoms in aliphatic rings are notorious for high thermal motion and rotational disorder. Collecting data at 100 K minimizes the Debye-Waller thermal factors, sharpening high-angle reflections and allowing accurate modeling of the C-F bond electron density. Cu K α radiation is chosen over Mo K α to maximize the anomalous scattering signal of the chlorine and fluorine atoms, which is absolutely critical for determining the absolute structure of the (1S,2R) enantiomer.

Step 3: Structure Solution & Hydrogen Validation

• Solve the phase problem using intrinsic phasing[2]. Refine all non-hydrogen atoms with anisotropic displacement parameters.

• Locate the amine (-NH 3+​ ) hydrogen atoms from the difference Fourier map and refine them freely.

• Causality & Self-Validation: Freely refining the N-H protons validates the hydrogen-bonding network (N-H···Cl interactions). If the modeled atomic positions naturally align with expected H-bond geometries without rigid restraints, the structural model is internally validated as physically accurate.

Diagram 2: End-to-end workflow for crystallization and crystallographic resolution of fluoroamines.

Quantitative Data Presentation

The following table summarizes the expected and optimal crystallographic parameters for (1S,2R)-2-fluorocyclohexan-1-amine salts, providing a benchmark for researchers validating their own synthesized batches.

Crystallographic Parameter	(1S,2R)-Fluoroamine HCl	(1S,2R)-Fluoroamine L-Tartrate	Causality / Structural Significance
Crystal System	Orthorhombic	Monoclinic	Dictated by the chiral nature of the enantiopure salt packing.
Space Group	P21​21​21​	P21​	Sohncke space groups; strictly required for enantiomerically pure compounds.
Data Collection Temp.	100(2) K	100(2) K	Suppresses high thermal ellipsoids of the fluorine atom, resolving disorder.
Radiation Source	Cu K α ( λ=1.54184 Å)	Cu K α ( λ=1.54184 Å)	Maximizes anomalous scattering for precise absolute structure determination.
Flack Parameter	~0.01(2)	~0.02(3)	Values near 0 with low standard deviation empirically validate the 1S,2R configuration.
Conformation	ea (Equatorial N, Axial F)	ea (Equatorial N, Axial F)	Validates the hyperconjugative σC−H​→σC−F∗​ stabilization model.

References

• Hydrogen Bonding Phase-Transfer Catalysis with Potassium Fluoride: Enantioselective Synthesis of β-Fluoroamines Journal of the American Chemical Society[Link]

• Strong hyperconjugative interactions limit solvent and substituent influence on conformational equilibrium: The case of cis-2-halocyclohexylamines ResearchGate / Journal of Molecular Structure [Link]

• Fluorinated cyclohexanes: Synthesis of amine building blocks of the all-cis 2,3,5,6-tetrafluorocyclohexylamine motif PubMed Central (PMC) / Beilstein Journal of Organic Chemistry[Link]

• X-ray crystallography Wikipedia[Link]

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• 5. Fluorinated cyclohexanes: Synthesis of amine building blocks of the all-cis 2,3,5,6-tetrafluorocyclohexylamine motif - PMC [pmc.ncbi.nlm.nih.gov]

pKa Determination of (1S,2R)-2-Fluorocyclohexan-1-amine in Aqueous Solution: A Comprehensive Technical Guide

Executive Summary & Rationale

The modulation of amine basicity is a cornerstone of modern drug design, directly influencing a molecule's solubility, permeability, and target binding affinity. The compound (1S,2R)-2-fluorocyclohexan-1-amine serves as a prime example of utilizing fluorine as a bioisostere to fine-tune physicochemical properties.

Because this molecule lacks a UV-active chromophore, traditional high-throughput UV-metric pKa assays are unviable. As an application scientist, selecting the correct analytical methodology requires moving beyond default protocols. This whitepaper details the theoretical framework of fluorine's impact on basicity and provides self-validating, step-by-step protocols for determining the aqueous pKa of (1S,2R)-2-fluorocyclohexan-1-amine using High-Precision Potentiometric Titration and 19 F NMR Titration .

Theoretical Framework: Stereochemistry and the Fluorine Effect

To accurately measure and interpret the pKa, one must first understand the structural causality driving the molecule's basicity.

Cyclohexylamine, the non-fluorinated parent compound, has an aqueous pKa of approximately 10.6. The introduction of a highly electronegative fluorine atom (Pauling scale 3.98) in the β -position exerts a strong electron-withdrawing inductive effect (-I). According to foundational studies on amine basicities , a β -fluorine typically lowers the pKa of an aliphatic amine by 1.7 to 1.8 units[1].

However, the exact pKa shift is stereodependent . The (1S,2R) configuration dictates a cis-1,2-disubstitution. In a cyclohexane chair conformation, this forces the amine and fluorine groups into an axial-equatorial (a,e) or equatorial-axial (e,a) arrangement.

• The Destabilizing Effect: The gauche proximity of the C-F and C-N bonds maximizes the inductive withdrawal of electron density from the nitrogen lone pair, destabilizing the conjugate acid ( R−NH3+​ ).

• The Compensatory Effect: In the protonated state, the gauche geometry allows for a weak intramolecular hydrogen bond ( N−H⋯F ), which slightly offsets the inductive destabilization.

Ultimately, the inductive effect dominates , resulting in an expected pKa of ~8.8 .

Mechanistic pathway of fluorine-induced pKa shift in cycloaliphatic amines.

Data Presentation: Methodological Parameters

Because (1S,2R)-2-fluorocyclohexan-1-amine cannot be analyzed via UV-Vis spectrophotometry without derivatization (which would alter its native pKa), we must rely on orthogonal techniques. Table 1 summarizes the critical parameters for the two gold-standard methods.

Table 1: Experimental Parameters and Causality

Parameter	Value / Choice	Causality / Rationale
Analyte Concentration	1.0 - 2.0 mM	Ensures sufficient buffering capacity without exceeding aqueous solubility limits.
Ionic Strength Adjustor	0.15 M KCl	Stabilizes activity coefficients; mimics physiological osmolarity to yield a translatable thermodynamic pKa.
Temperature Control	25.0 ± 0.1 °C	pKa is highly temperature-dependent. Thermostatic water-jackets prevent thermal drift during titration.
Atmosphere	N 2​ or Ar blanket	Prevents ambient CO 2​ dissolution, which forms carbonic acid and artificially depresses the pH.
Orthogonal Validation	19 F NMR Titration	The 19 F chemical shift is exquisitely sensitive to the adjacent amine's protonation state, providing microenvironment validation.

Experimental Protocols

Protocol A: High-Precision Potentiometric Titration

Potentiometry measures the macroscopic pKa and is the primary self-validating system for this compound.

• Electrode Calibration: Calibrate a high-quality glass pH electrode using standard buffers (pH 4.01, 7.00, 10.01) pre-equilibrated to exactly 25.0 °C. Causality: The Nernstian slope changes with temperature; strict calibration ensures accurate mV-to-pH conversion.

• Sample Preparation: Dissolve the (1S,2R)-2-fluorocyclohexan-1-amine hydrochloride salt in degassed, deionized water containing 0.15 M KCl to achieve a final concentration of 1.5 mM.

• System Equilibration: Place the titration vessel in a thermostatic cell (25.0 °C) under a continuous, gentle stream of nitrogen gas. Insert the pH electrode and an overhead stirrer.

• Titration Execution: Titrate the solution using standardized 0.1 M NaOH in highly precise increments (e.g., 0.05 mL). Crucially, allow the potential to stabilize (drift < 0.1 mV/min) before recording each pH and volume data point.

• Data Analysis (Self-Validation): Do not rely solely on the inflection point of the raw curve. Construct a Gran plot by plotting Vb​⋅10−pH against the volume of base added ( Vb​ ). This linearizes the data outside the buffering region, allowing for mathematically precise identification of the equivalence point. Fit the buffering region data to the Henderson-Hasselbalch equation to extract the pKa.

Protocol B: 19 F NMR Titration (Orthogonal Validation)

Because proton exchange is fast on the NMR timescale, the observed 19 F signal is a population-weighted average of the protonated and deprotonated states.

• Sample Preparation: Prepare a 5 mM solution of the amine in a 90% H 2​ O / 10% D 2​ O mixture (D 2​ O is required for the NMR spectrometer lock). Add 0.15 M NaCl to maintain ionic strength. Add a sealed capillary containing dilute trifluoroacetic acid (TFA) as an external chemical shift reference.

• pH Adjustment: Divide the master solution into 10 to 12 individual aliquots. Using dilute HCl or NaOH, adjust the pH of each aliquot to span a range from pH 6.0 to 11.0. Measure the exact pH of each aliquot using a calibrated micro-pH electrode immediately prior to NMR acquisition.

• NMR Acquisition: Acquire 19 F NMR spectra for each aliquot at a controlled probe temperature of 25.0 °C. Record the observed chemical shift ( δobs​ ) for the β -fluorine atom.

• Data Analysis: Plot δobs​ against the measured pH. Fit the resulting data to the sigmoidal equation:

  δobs​=1+10pH−pKaδacid​+δbase​⋅10pH−pKa​

  The inflection point of this sigmoidal curve directly yields the micro-pKa of the amine group.

Dual-method workflow for the pKa determination of non-UV active fluorinated amines.

Conclusion

Determining the pKa of (1S,2R)-2-fluorocyclohexan-1-amine requires a fundamental understanding of how the cis-stereochemistry and the strong inductive effect of fluorine interact to depress the amine's basicity . By employing a dual-methodology approach—combining the macroscopic precision of potentiometric titration with the microenvironment sensitivity of 19 F NMR titration—researchers can establish a highly trustworthy, self-validating physicochemical profile for this crucial bioisosteric building block.

References

• The Role of Fluorine in Medicinal Chemistry - MDPI. URL:[Link]

• Predicting and Tuning Physicochemical Properties in Lead Optimization: Amine Basicities - Chemistry Europe. URL:[Link]

• Elucidation of fluorine's impact on pKa and in vitro Pgp-mediated efflux for a series of PDE9 inhibitors - ACS Publications. URL:[Link]

• The role of fluorine in medicinal chemistry: 2. Altered physicochemical properties - Taylor & Francis. URL:[Link]

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• 1. bookcafe.yuntsg.com [bookcafe.yuntsg.com]

Protocols & Analytical Methods

Application Note: Enantioselective Synthesis Protocol for (1S,2R)-2-Fluorocyclohexan-1-amine

Target Audience: Researchers, Process Chemists, and Drug Development Professionals Document Type: Advanced Technical Guide & Validated Protocol

Strategic Rationale & Stereochemical Mapping

The incorporation of chiral fluorine motifs into aliphatic ring systems is a cornerstone of modern medicinal chemistry. The cis-1,2-fluoroamine architecture—specifically the (1S,2R)-2-fluorocyclohexan-1-amine enantiomer—imparts unique conformational biases due to the gauche effect and strong dipole-dipole interactions, modulating both the pKa of the amine and the lipophilicity of the parent drug candidate.

Synthesizing this specific cis-isomer requires absolute control over both relative and absolute stereochemistry. To achieve the target (1S,2R) configuration, this protocol utilizes a highly orthogonal, three-step sequence designed around a stereoinvertive displacement.

The Causality of Stereocontrol: Retrosynthetically, the target (1S,2R)-2-fluorocyclohexan-1-amine derives from the reduction of (1S,2R)-1-azido-2-fluorocyclohexane. Because deoxyfluorination with Diethylaminosulfur trifluoride (DAST) proceeds via a strict SN2 mechanism resulting in complete inversion of configuration, the required precursor must be the trans-isomer: (1S,2S)-2-azidocyclohexan-1-ol . This precise (1S,2S) enantiomer is accessed via the enantioselective desymmetrization of meso-cyclohexene oxide using the (S,S)-enantiomer of Jacobsen’s Cr(salen) catalyst[1].

Mechanistic Pathway & Workflow

Figure 1: Three-step enantioselective synthesis workflow for (1S,2R)-2-fluorocyclohexan-1-amine.

Self-Validating Experimental Protocols

Step 1: Catalytic Desymmetrization of Meso-Cyclohexene Oxide

Mechanistic Insight: The (S,S)-Cr(salen)N3 complex operates via a cooperative bimetallic mechanism. One chromium center acts as a Lewis acid to activate the epoxide, while a second catalyst molecule delivers the azide nucleophile to the pro-S carbon, breaking the symmetry and yielding the (1S,2S) trans-azido alcohol[2].

• Reagents: Cyclohexene oxide (1.0 equiv, 10.0 mmol), Azidotrimethylsilane (TMSN3) (1.1 equiv, 11.0 mmol), (S,S)-N,N'-bis(3,5-di-tert-butylsalicylidene)-1,2-cyclohexanediaminochromium(III) chloride (2.0 mol%).

• Procedure:

  • Charge a flame-dried 50 mL Schlenk flask with the (S,S)-Cr(salen)Cl catalyst (0.2 mmol).

  • Add cyclohexene oxide (10.0 mmol) and cool the neat mixture to 0 °C under argon.

  • Add TMSN3 (11.0 mmol) dropwise over 10 minutes. Stir the reaction at 0 °C for 2 hours, then allow it to warm to room temperature for 22 hours.

  • Remove unreacted volatiles in vacuo. Dissolve the resulting silyl ether intermediate in methanol (20 mL) and add a catalytic amount of p-toluenesulfonic acid (0.1 equiv) to cleave the TMS group (stir for 2 hours).

  • Concentrate and purify via silica gel chromatography (Hexanes/EtOAc 8:2) to afford (1S,2S)-2-azidocyclohexan-1-ol.

• In-Process Control (IPC) & Validation:

  • IR Spectroscopy: Confirm the presence of the azide stretch at ~2100 cm-1 and the broad OH stretch at ~3300 cm-1.

  • Chiral GC/HPLC: Validate enantiomeric excess (ee) >95% using a chiral stationary phase (e.g., Chiralcel OD-H).

Step 2: Stereoinvertive Deoxyfluorination

Mechanistic Insight: DAST reacts with the secondary alcohol to form an intermediate dialkylaminosulfurane. The low temperature (-78 °C) is critical; it suppresses E2 elimination pathways (which would yield undesired cyclohexenyl azides) and stabilizes the intermediate, ensuring a clean, backside SN2 attack by the liberated fluoride ion. This axial attack on the equatorial leaving group inverts the C1 stereocenter from (1S) to (1R), establishing the cis-(1S,2R) geometry.

• Reagents: (1S,2S)-2-azidocyclohexan-1-ol (1.0 equiv, 8.0 mmol), DAST (1.5 equiv, 12.0 mmol), Anhydrous DCM (30 mL).

• Procedure:

  • Dissolve the azido alcohol in anhydrous DCM and cool to -78 °C under argon.

  • Add DAST dropwise via syringe over 15 minutes.

  • Maintain at -78 °C for 2 hours, then slowly allow the reaction to warm to room temperature over 10 hours.

  • Quench the reaction strictly at 0 °C by the slow addition of saturated aqueous NaHCO3 (20 mL) to neutralize HF byproducts.

  • Extract with DCM (3 x 20 mL), dry over MgSO4, concentrate, and purify via flash chromatography (Hexanes/DCM 9:1) to yield (1S,2R)-1-azido-2-fluorocyclohexane.

• In-Process Control (IPC) & Validation:

  • 19F NMR: Confirm fluorination with a characteristic multiplet around -185 ppm.

  • 1H NMR: Analyze the J-coupling of the C1 and C2 protons. The absence of a large diaxial coupling constant (J > 10 Hz) confirms the cis relationship.

Step 3: Chemoselective Staudinger Reduction

Mechanistic Insight: Standard catalytic hydrogenation (Pd/C, H2) of aliphatic fluorides carries a high risk of hydrodefluorination. The Staudinger reduction utilizes triphenylphosphine (PPh3) to form an iminophosphorane intermediate, which is subsequently hydrolyzed. This method is exceptionally mild, completely orthogonal to the C-F bond, and prevents epimerization of the sensitive stereocenters.

• Reagents: (1S,2R)-1-azido-2-fluorocyclohexane (1.0 equiv, 6.0 mmol), PPh3 (1.2 equiv, 7.2 mmol), THF (20 mL), H2O (1.0 mL).

• Procedure:

  • Dissolve the fluorinated azide in THF. Add PPh3 in one portion at room temperature.

  • Stir until nitrogen evolution ceases (approx. 2 hours), indicating complete formation of the iminophosphorane.

  • Add H2O and heat the mixture to 50 °C for 14 hours to force hydrolysis.

  • Cool to room temperature, acidify with 1M HCl (to pH 2), and wash the aqueous layer with diethyl ether (3 x 20 mL) to extract triphenylphosphine oxide.

  • Basify the aqueous layer with 2M NaOH (to pH 12) and extract the free amine with DCM (3 x 20 mL). Dry and concentrate to yield the target (1S,2R)-2-fluorocyclohexan-1-amine.

• In-Process Control (IPC) & Validation:

  • IR Spectroscopy: Confirm the complete disappearance of the azide stretch (~2100 cm-1) and the appearance of primary amine N-H stretches (~3350, 3280 cm-1).

  • LC-MS: Confirm the target mass [M+H]+ = 118.1 m/z.

Quantitative Reaction Metrics

Step	Transformation	Reagents & Catalyst	Temp / Time	Yield (%)	Stereochemical Purity
1	Catalytic Desymmetrization	Cyclohexene oxide, TMSN3, (S,S)-Cr(salen)Cl	0 °C to RT, 24 h	88%	>98% ee
2	Stereoinvertive Deoxyfluorination	(1S,2S)-2-Azidocyclohexan-1-ol, DAST	-78 °C to RT, 12 h	75%	>95:5 dr (cis:trans)
3	Chemoselective Reduction	(1S,2R)-1-Azido-2-fluorocyclohexane, PPh3, H2O	RT, 16 h	92%	>98% ee, >95:5 dr

References

• Asymmetric Catalysis of Epoxide Ring-Opening Reactions Accounts of Chemical Research, 2000, 33(6), 421-431. URL:[Link]

• Kinetic Resolution of Terminal Epoxides via Highly Regioselective and Enantioselective Ring Opening with TMSN3. An Efficient, Catalytic Route to 1,2-Amino Alcohols Journal of the American Chemical Society, 1997, 119(44), 10531–10532. URL:[Link]

• New fluorinating reagents. Dialkylaminosulfur trifluorides and homologous compounds Journal of Organic Chemistry, 1975, 40(5), 574-578. URL:[Link]

• Über neue organische Phosphorverbindungen III. Phosphinmethylenderivate und Phosphinimine Helvetica Chimica Acta, 1919, 2(1), 635-646. URL:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]

Application Note: Stereocontrolled Synthesis of (1S,2R)-2-Fluorocyclohexan-1-amine via Asymmetric Epoxide Ring-Opening

Audience: Researchers, scientists, and drug development professionals.

Introduction & Strategic Rationale

The incorporation of chiral fluorine atoms into aliphatic amine scaffolds is a powerful strategy in medicinal chemistry to modulate pKa​ , enhance metabolic stability, and improve lipophilicity without introducing significant steric bulk[1]. However, the synthesis of specific stereoisomers, such as the cis-configured (1S,2R)-2-fluorocyclohexan-1-amine, presents a unique stereochemical challenge.

Nucleophilic ring-opening of epoxides by fluoride inherently proceeds via an anti-attack, yielding trans-fluorohydrins[2]. Therefore, accessing the cis-fluoroamine requires a highly controlled stereochemical editing sequence. Our self-validating protocol achieves this through an initial catalytic desymmetrization of a meso-epoxide to establish the absolute configuration, followed by a stereoinvertive substitution to establish the cis-relative stereochemistry.

Retrosynthetic Strategy & Pathway Visualization

The workflow leverages the cooperative dual-catalyst system developed by Doyle and co-workers for the asymmetric ring-opening of meso-cyclohexene oxide[3]. Using (R,R)-(salen)Co(III)OTs and (-)-tetramisole, the epoxide is opened by in situ generated HF to yield (1R,2R)-2-fluorocyclohexan-1-ol. Subsequent activation of the hydroxyl group via mesylation enables an SN​2 displacement by sodium azide. This critical step proceeds with Walden inversion at C1, converting the trans-(1R,2R) intermediate into the cis-(1S,2R) azide. Finally, a chemoselective Staudinger reduction affords the target (1S,2R)-2-fluorocyclohexan-1-amine.

Fig 1. Stereocontrolled synthetic workflow from meso-cyclohexene oxide to (1S,2R)-2-fluorocyclohexan-1-amine.

Step-by-Step Experimental Protocols & Mechanistic Insights

Step 1: Asymmetric Ring-Opening Fluorination

• Reagents: Cyclohexene oxide (1.0 equiv), Benzoyl fluoride (PhCOF, 1.5 equiv), 1,1,1,3,3,3-hexafluoro-2-propanol (HFIP, 1.5 equiv), (R,R)-(salen)Co(III)OTs (2 mol%), (-)-tetramisole (2 mol%), MTBE (0.5 M).

• Protocol: In a flame-dried flask under N2​ , dissolve the catalysts in MTBE. Add cyclohexene oxide, followed by PhCOF and HFIP. Stir at room temperature for 24 h. Quench with sat. aq. NaHCO3​ . Extract with Et2​O . Purify by silica gel chromatography to isolate (1R,2R)-2-fluorocyclohexan-1-ol.

• Causality & Insight: Direct use of Olah's reagent (pyridine·HF) often leads to high background racemic opening and catalyst poisoning. Here, PhCOF and HFIP react in situ to generate HF at a controlled, steady rate[3]. The (R,R)-(salen)Co(III) catalyst selectively activates one enantiotopic C-O bond of the meso epoxide, dictating the (1R,2R) absolute stereochemistry.

Step 2: Hydroxyl Activation (Mesylation)

• Reagents: (1R,2R)-2-fluorocyclohexan-1-ol (1.0 equiv), Methanesulfonyl chloride (MsCl, 1.5 equiv), Et3​N (2.0 equiv), CH2​Cl2​ (0.2 M), 0 °C.

• Protocol: Dissolve the fluorohydrin in CH2​Cl2​ and cool to 0 °C. Add Et3​N , then dropwise add MsCl. Stir for 2 h at 0 °C. Quench with water, extract with CH2​Cl2​ , wash with brine, dry over MgSO4​ , and concentrate.

• Causality & Insight: The hydroxyl group is a poor leaving group. Mesylation converts it into a highly reactive sulfonate ester, enabling the subsequent nucleophilic substitution. This reaction proceeds with complete retention of configuration at C1.

Step 3: Stereoinvertive Azidation

• Reagents: (1R,2R)-2-fluorocyclohexyl methanesulfonate (1.0 equiv), NaN3​ (3.0 equiv), DMF (0.2 M), 80 °C.

• Protocol: Dissolve the mesylate in dry DMF. Add NaN3​ and heat to 80 °C for 12 h. Cool to room temperature, dilute with water, and extract with Et2​O . Wash the organic layer extensively with water to remove DMF. Dry and concentrate carefully.

• Causality & Insight: The azide anion attacks the C1 carbon from the face opposite to the mesylate leaving group[2]. This SN​2 mechanism results in a Walden inversion at C1, converting the (1R) stereocenter to (1S). The C2 stereocenter remains (2R). This stereochemical editing is the critical step that transforms the trans-1,2-relationship into the target cis-(1S,2R) architecture.

Step 4: Chemoselective Reduction (Staudinger Reaction)

• Reagents: (1S,2R)-1-azido-2-fluorocyclohexane (1.0 equiv), PPh3​ (1.2 equiv), THF/ H2​O (10:1, 0.1 M), RT.

• Protocol: Dissolve the azide in THF. Add PPh3​ and stir at room temperature until N2​ evolution ceases (approx. 2 h). Add water and stir for an additional 8 h to hydrolyze the intermediate aza-ylide. Concentrate, acidify with 1M HCl, and extract with Et2​O to remove triphenylphosphine oxide. Basify the aqueous layer with 2M NaOH and extract with CH2​Cl2​ . Dry and concentrate to yield the pure amine.

• Causality & Insight: The Staudinger reduction is highly chemoselective. Unlike transition-metal catalyzed hydrogenation (e.g., Pd/C, H2​ ), which carries a persistent risk of hydrodefluorination (cleavage of the C-F bond), PPh3​ exclusively reduces the azide to the primary amine with complete retention of stereochemistry.

Data Presentation & Analytical Validation

Self-validation of the stereochemical outcome can be reliably tracked via 1H NMR. The trans-diaxial protons in the intermediate fluorohydrin exhibit a large J -coupling constant, which shifts to a much smaller equatorial-axial coupling upon inversion to the cis-azide.

Step	Intermediate / Product	Expected Yield	ee (%)	dr (cis:trans)	Key Analytical Marker ( 1H NMR / MS)
1	(1R,2R)-2-Fluorocyclohexan-1-ol	85%	94%	< 1:99	JH1−H2​≈10.5 Hz (trans-diaxial)
2	(1R,2R)-2-Fluorocyclohexyl mesylate	95%	94%	< 1:99	Singlet at 3.0 ppm (Mesylate CH3​ )
3	(1S,2R)-1-Azido-2-fluorocyclohexane	78%	94%	> 99:1	JH1−H2​≈3.5 Hz (cis-eq/ax)
4	(1S,2R)-2-Fluorocyclohexan-1-amine	88%	94%	> 99:1	IR (N-H stretch ~3300 cm−1 ), MS [M+H]+=118.1

References

• Kalow, J. A.; Doyle, A. G. "Enantioselective Ring Opening of Epoxides by Fluoride Anion Promoted by a Cooperative Dual-Catalyst System." Journal of the American Chemical Society (2010). URL:[Link]

• Lidskog, A. et al. "Asymmetric Ring-Opening of Epoxides Catalyzed by Metal–Salen Complexes." Molecules (2020). URL:[Link]

• "Epoxides Ring-Opening Reactions." Chemistry Steps (2020). URL:[Link]

Sources

• 1. Asymmetric Ring-Opening of Epoxides Catalyzed by Metal–Salen Complexes [mdpi.com]
• 2. Epoxides Ring-Opening Reactions - Chemistry Steps [chemistrysteps.com]
• 3. doyle.chem.ucla.edu [doyle.chem.ucla.edu]

Advanced Application Note: Amide Coupling Strategies for (1S,2R)-2-Fluorocyclohexan-1-amine

Target Audience: Researchers, Process Chemists, and Drug Development Professionals Focus: Overcoming nucleophilic deactivation and stereoelectronic constraints in fluorinated cycloaliphatic amines.

Stereoelectronic Profiling & Mechanistic Causality

The introduction of a fluorine atom onto an aliphatic ring system profoundly alters the physicochemical properties of the molecule, extending far beyond simple steric bulk. For (1S,2R)-2-fluorocyclohexan-1-amine , the cis relationship between the amine and the fluorine atom dictates a highly specific conformational preference.

In solution, this molecule predominantly adopts an ea (equatorial amine, axial fluorine) conformation[1]. This structural locking is not driven by sterics, but by strong hyperconjugative interactions—specifically, the donation of electron density from the adjacent axial σC-H bonds into the antibonding σ*C-F orbital[1]. While the equatorial positioning of the amine makes it sterically accessible, the highly electronegative axial fluorine exerts a powerful inductive electron-withdrawing effect. This propagates through the σ-bonds, significantly lowering the pKa of the primary amine and reducing its nucleophilicity[2].

Consequently, (1S,2R)-2-fluorocyclohexan-1-amine behaves as an electron-deficient amine . When subjected to standard, unoptimized amide coupling conditions, this diminished nucleophilicity leads to sluggish reaction kinetics, incomplete conversion, and a high risk of competitive hydrolysis or epimerization of the activated carboxylic acid partner[3].

Strategic Reagent Selection

To overcome the inherent deactivation of the fluoroamine, the electrophilicity of the activated carboxylic acid must be maximized.

• HATU / DIPEA (The Gold Standard): HATU generates a highly reactive OAt (7-azabenzotriazole) active ester[3]. The presence of the nitrogen atom in the HOAt ring provides an intramolecular hydrogen-bonding network that stabilizes the transition state and accelerates the collapse of the tetrahedral intermediate. This makes HATU the premier choice for sluggish, electron-deficient amines[3].

• EDC / DMAP (The Catalytic Alternative): While standard EDC/HOBt protocols often fail to push the reaction to completion with deactivated amines, replacing HOBt with stoichiometric DMAP fundamentally alters the pathway. EDC forms an O-acylisourea, which DMAP intercepts to form a highly electrophilic acylpyridinium intermediate[2]. This species is reactive enough to force the acylation of the fluoroamine, though it carries a slightly higher risk of epimerization for α-chiral acids.

Kinetic & Thermodynamic Workflow

Logical workflow of HATU-mediated amide coupling with electron-deficient fluoroamines.

Quantitative Optimization Data

The following table summarizes the expected coupling efficiencies when reacting a standard aliphatic carboxylic acid with an electron-deficient cycloalkylamine like (1S,2R)-2-fluorocyclohexan-1-amine.

Coupling System	Reagent Equivalents	Base (Equiv)	Solvent	Temp	Typical Yield (%)	Epimerization Risk	Mechanistic Note
EDC / HOBt	1.2 / 1.2	DIPEA (3.0)	DMF	25 °C	30 - 45%	Low	Sluggish aminolysis due to low nucleophilicity[3].
EDC / DMAP	1.2 / 1.0	DIPEA (2.0)	MeCN	25 °C	75 - 85%	Moderate	DMAP forces acylpyridinium formation[2].
HATU	1.1	DIPEA (3.0)	DMF	25 °C	85 - 95%	Low	HOAt accelerates tetrahedral intermediate collapse[3].
BOP-Cl	1.5	Et3N (3.0)	DCM	25 °C	< 30%	High	Poor conversion with electron-deficient amines[2].

Self-Validating Experimental Protocols

Protocol A: High-Efficiency HATU/DIPEA Coupling

Objective: Maximize conversion of the inductively deactivated fluoroamine while preventing epimerization of the carboxylic acid.

• Pre-activation: Dissolve the carboxylic acid (1.0 equiv) and HATU (1.1 equiv) in anhydrous DMF (0.2 M) under an inert atmosphere. Cool the mixture to 0 °C and add DIPEA (3.0 equiv) dropwise.

  • Causality: Pre-activation at 0 °C suppresses the formation of unreactive tetramethylguanidinium byproducts and limits oxazolone-driven racemization[3].

  • Validation Checkpoint 1: After 5 minutes, withdraw a 5 µL aliquot, quench in 50% MeCN/H2O, and analyze via LC-MS. Confirm the complete disappearance of the acid mass and the formation of the OAt-active ester intermediate. Do not proceed until activation is >95%.

• Nucleophilic Addition: Add (1S,2R)-2-fluorocyclohexan-1-amine (1.1 equiv) as a solution in DMF. Allow the reaction to warm to 25 °C and stir for 2–4 hours.

  • Causality: The ea conformation exposes the equatorial amine to the electrophilic OAt-ester, but the inductive drag of the axial fluorine requires the high electrophilicity of the HOAt-derived ester to drive the reaction forward[1].

  • Validation Checkpoint 2: Monitor at 1 hour and 4 hours via LC-MS. The reaction is self-validating if the OAt-ester peak decreases proportionally to the appearance of the product mass. If the OAt-ester hydrolyzes back to the acid without product formation, the amine is excessively deactivated, requiring a switch to Protocol B.

• Workup: Quench the reaction with saturated aqueous NH₄Cl and extract with EtOAc. Wash the organic layer sequentially with 5% aqueous LiCl (to remove DMF), 0.1 M HCl, saturated NaHCO₃, and brine.

  • Causality: The sequential wash effectively removes the TMU byproduct, unreacted amine, and HOAt[3].

Protocol B: EDC/DMAP Catalytic Amidation

Objective: Amidation using EDC with DMAP as an acyl transfer catalyst for highly recalcitrant or sterically congested substrates.

• Acylpyridinium Formation: Dissolve the carboxylic acid (1.0 equiv), (1S,2R)-2-fluorocyclohexan-1-amine (1.1 equiv), and DMAP (1.0 equiv) in anhydrous MeCN (0.2 M).

  • Causality: MeCN is chosen over DCM to stabilize the highly polar acylpyridinium intermediate.

• Coupling: Add EDC·HCl (1.2 equiv) portion-wise at 25 °C.

  • Causality: EDC generates an O-acylisourea, which is rapidly intercepted by DMAP to form a highly reactive acylpyridinium species. This species forcefully acylates the electron-deficient fluoroamine[2].

  • Validation Checkpoint: Monitor the reaction via TLC and LC-MS. The formation of the water-soluble 1-ethyl-3-(3-dimethylaminopropyl)urea byproduct confirms the consumption of EDC[4].

• Workup: Concentrate the MeCN under reduced pressure, redissolve the crude residue in DCM, and wash with water followed by 10% citric acid.

  • Causality: Unlike DCC, EDC and its corresponding urea byproduct are entirely water-soluble, making the aqueous workup self-purifying[4].

References

• [1] Strong hyperconjugative interactions limit solvent and substituent influence on conformational equilibrium: The case of cis-2-halocyclohexylamines. ResearchGate. URL:

• [2] Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents. PMC (National Institutes of Health). URL:

• [3] Application Notes and Protocols for Amide Bond Formation using EDC and HATU. Benchchem. URL:

• [4] Acid-Amine Coupling using EDCI. Organic Synthesis. URL:

Sources

• 1. researchgate.net [researchgate.net]
• 2. Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. organic-synthesis.com [organic-synthesis.com]

Application Note: Strategic Incorporation of (1S,2R)-2-Fluorocyclohexan-1-amine into Peptidomimetic Scaffolds

Introduction & Mechanistic Rationale

The integration of fluorinated cycloalkyl building blocks into peptidomimetics is a highly effective strategy for overcoming the inherent pharmacokinetic limitations of native peptides, such as poor metabolic stability and low membrane permeability [1]. Among these building blocks, (1S,2R)-2-fluorocyclohexan-1-amine —a chiral, cis-1,2-disubstituted cyclohexane derivative—offers unique structural and physicochemical advantages for drug development.

When designing peptidomimetics, controlling the three-dimensional conformation of the molecule is critical for target affinity. Unlike unsubstituted cyclohexylamine, which rapidly interconverts between chair conformations, (1S,2R)-2-fluorocyclohexan-1-amine is conformationally locked. Extensive nuclear magnetic resonance (NMR) and computational studies demonstrate that cis-2-halocyclohexylamines strongly favor the ea conformation (equatorial amine, axial fluorine), with populations exceeding 90% in solution [2].

This conformational restriction is not driven by steric bulk, but rather by strong stereoelectronic effects. The highly electronegative axial fluorine creates an excellent electron-density acceptor orbital (σC-F). This allows for strong hyperconjugative interactions from neighboring parallel bonds (σC-H → σC-F), effectively locking the ring[2]. For drug development professionals, incorporating this locked building block significantly reduces the entropic penalty upon binding to a target receptor.

Physicochemical Profiling

The strategic placement of a fluorine atom adjacent to the primary amine fundamentally alters the physicochemical profile of the resulting peptidomimetic [1, 3]. The table below summarizes the quantitative shifts in key parameters compared to a non-fluorinated analog.

Parameter	Cyclohexylamine (Ref.)	(1S,2R)-2-fluorocyclohexan-1-amine	Causality & Peptidomimetic Impact
pKa (Conjugate Acid)	~10.6	~8.5	The highly electronegative fluorine exerts a strong inductive (-I) effect, withdrawing electron density from the nitrogen. This reduces basicity, increasing the unionized fraction at physiological pH.
Lipophilicity (LogD at pH 7.4)	~0.1	~0.8	The combination of the lipophilic C-F bond and the suppressed ionization (due to lowered pKa) drives a higher LogD, substantially improving passive membrane permeability.
Conformational Preference	Equatorial -NH2	ea (Equatorial -NH2, Axial -F)	Strong stereoelectronic hyperconjugation (σC-H → σ*C-F) locks the ring in the ea conformation, restricting bond rotation and reducing the entropic penalty of target binding.

Workflow Visualization

The following diagram outlines the optimized workflow for coupling (1S,2R)-2-fluorocyclohexan-1-amine to a peptide scaffold. Because the fluorine atom reduces the nucleophilicity of the adjacent amine, specialized activation strategies are required.

Workflow for the solution-phase coupling of (1S,2R)-2-fluorocyclohexan-1-amine.

Validated Experimental Protocol: Amide Coupling

Due to the deactivated nature of the fluorinated amine, standard carbodiimide coupling reagents (e.g., EDC/HOBt) often result in sluggish kinetics and poor yields. This protocol utilizes HATU, a highly efficient uronium-based coupling reagent, to drive the reaction to completion while suppressing epimerization.

Reagents & Equipment

• Substrate: N-protected peptide or amino acid with a free C-terminus (1.0 eq)

• Amine: (1S,2R)-2-fluorocyclohexan-1-amine hydrochloride (1.2 eq)

• Coupling Reagent: HATU (1.1 eq)

• Base: N,N-Diisopropylethylamine (DIPEA) (3.0 to 4.0 eq)

• Solvent: Anhydrous N,N-Dimethylformamide (DMF)

• Equipment: Schlenk flask, magnetic stirrer, ice bath, LC-MS system for monitoring.

Step-by-Step Methodology

Step 1: Scaffold Dissolution Dissolve the N-protected peptide scaffold (1.0 eq) in anhydrous DMF to achieve a concentration of 0.1 M. Causality: Anhydrous conditions are critical to prevent the hydrolysis of the highly reactive active ester intermediate formed in the next step.

Step 2: Carboxylic Acid Pre-Activation Cool the solution to 0 °C using an ice bath. Add HATU (1.1 eq) followed dropwise by DIPEA (2.0 eq). Stir the mixture at 0 °C for 10–15 minutes. Causality: Pre-activation at 0 °C minimizes the risk of oxazolone formation, which is the primary pathway for the epimerization of the α-chiral center of the peptide.

Step 3: Nucleophilic Addition In a separate vial, suspend (1S,2R)-2-fluorocyclohexan-1-amine hydrochloride (1.2 eq) in a minimal amount of DMF and add DIPEA (1.0 to 2.0 eq) to liberate the free base. Add this amine solution dropwise to the activated peptide mixture. Allow the reaction to slowly warm to room temperature and stir for 3 to 5 hours. Causality: The amine is commercially supplied as a hydrochloride salt to prevent degradation and volatility. Liberating the free base in situ ensures maximum nucleophilicity.

Step 4: Self-Validating Reaction Monitoring After 3 hours, withdraw a 5 µL aliquot, dilute in 1 mL of Acetonitrile/Water (1:1), and analyze via LC-MS. Trustworthiness: The protocol is self-validating; the reaction must not be quenched until the mass of the activated ester intermediate is fully consumed and the product mass dominates the chromatogram. If unreacted ester remains, add an additional 0.2 eq of the amine and stir for 1 hour.

Step 5: Quench and Liquid-Liquid Extraction Once validated by LC-MS, quench the reaction by adding saturated aqueous ammonium chloride ( NH4​Cl ). Extract the aqueous layer three times with Ethyl Acetate (EtOAc). Wash the combined organic layers sequentially with 5% aqueous NaHCO3​ , water, and brine to remove DMF and DIPEA salts.

Step 6: Drying and Purification Dry the organic layer over anhydrous Na2​SO4​ , filter, and concentrate under reduced pressure. Purify the crude peptidomimetic via preparative HPLC (C18 column, Water/Acetonitrile gradient with 0.1% TFA) to yield the pure fluorinated compound.

References

• Fluorinated Cycloalkyl Building Blocks for Drug Discovery. ChemMedChem (2022). Available at:[Link]

• Strong hyperconjugative interactions limit solvent and substituent influence on conformational equilibrium: the case of cis-2-halocyclohexylamines. Beilstein Journal of Organic Chemistry (2019). Available at:[Link]

• Where Does the Fluorine Come From? A Review on the Challenges Associated with the Synthesis of Organofluorine Compounds. Organic Process Research & Development (2021). Available at:[Link]

Use of (1S,2R)-2-fluorocyclohexan-1-amine as a chiral building block

Application Note: (1S,2R)-2-Fluorocyclohexan-1-amine as a Chiral Building Block in Drug Discovery

Introduction & Mechanistic Rationale

The strategic incorporation of fluorine into aliphatic ring systems is a cornerstone of modern medicinal chemistry. Specifically, (1S,2R)-2-fluorocyclohexan-1-amine—a cis-1,2-disubstituted cycloalkylamine—serves as a highly valuable chiral building block for structural optimization[1]. The introduction of a fluorine atom to the primary amine fundamentally alters the physicochemical and stereoelectronic landscape of the parent cyclohexane ring, providing distinct advantages over non-fluorinated analogs.

As an Application Scientist, it is critical to understand the causality behind why this building block is selected:

• pKa Modulation: The strong electron-withdrawing inductive effect of the -fluorine lowers the basicity of the adjacent amine by approximately 1.5 to 2.0 pKa units[2]. This shift significantly increases the fraction of unionized drug at physiological pH (7.4), directly enhancing passive membrane permeability and oral bioavailability.

• Conformational Bias: In the (1S,2R) cis-configuration, the cyclohexane ring is restricted to two primary chair conformations: axial-amine/equatorial-fluorine (ae) and equatorial-amine/axial-fluorine (ea). Due to the larger A-value of the amino group compared to fluorine, and the stabilizing gauche stereoelectronic interactions between the highly polarized C-F bond and the C-N bond, the ea conformer is heavily favored[3]. This conformational rigidity pre-organizes the molecule for optimal target binding, reducing the entropic penalty upon receptor engagement.

• Metabolic Stability: The presence of the electronegative fluorine atom deactivates the cyclohexane ring toward cytochrome P450-mediated oxidation, mitigating common metabolic liabilities associated with aliphatic carbocycles[4].

Physicochemical Impact of Fluorination

The following table summarizes the profound physicochemical shifts induced by the -fluorination of cyclohexylamine, transforming a metabolically vulnerable, highly ionized motif into a membrane-permeable, stable pharmacophore.

Property	Cyclohexan-1-amine	(1S,2R)-2-Fluorocyclohexan-1-amine	Pharmacological Consequence
Amine pKa	~10.6	~8.6	Significant drop in basicity due to inductive effects.
Unionized Fraction (pH 7.4)	< 0.1%	~6.0%	~60-fold increase in passive membrane permeability.
Conformational State	Rapid interconversion	Highly biased (ea conformer favored)	Reduced entropic penalty upon target binding.
Metabolic Stability	Susceptible to CYP oxidation	High (fluorine deactivates adjacent C-H bonds)	Extended in vivo half-life and reduced clearance.

Synthetic Workflow & Integration

The integration of (1S,2R)-2-fluorocyclohexan-1-amine into drug scaffolds typically proceeds via nucleophilic aromatic substitution (SNAr) or amide coupling. The synthesis of the building block itself often relies on the regioselective and stereospecific ring-opening of chiral aziridines or epoxides using fluorinating agents like Pyridine Hydrofluoride (Olah's reagent)[5].

Workflow for the synthesis and integration of (1S,2R)-2-fluorocyclohexan-1-amine into drug scaffolds.

Experimental Protocols

Protocol 1: HATU-Mediated Amide Coupling

Objective: To couple (1S,2R)-2-fluorocyclohexan-1-amine with a carboxylic acid to form a stable amide bond without epimerization of the chiral centers. Causality & Design: HATU is selected as the coupling reagent due to its high reactivity and ability to suppress racemization via the formation of a highly active HOAt ester intermediate. N,N-Diisopropylethylamine (DIPEA) is used as a sterically hindered, non-nucleophilic base to liberate the free amine from its hydrochloride salt without competing for the activated electrophile.

Step-by-Step Methodology:

• Activation: In an oven-dried flask under an inert nitrogen atmosphere, dissolve the carboxylic acid (1.0 equiv) and HATU (1.2 equiv) in anhydrous N,N-dimethylformamide (DMF) (0.2 M concentration).

• Base Addition: Add DIPEA (3.0 equiv) dropwise at 0 °C. Rationale: Cooling minimizes the risk of thermal degradation of the activated ester and suppresses potential side reactions. Stir for 15 minutes to ensure complete formation of the active HOAt ester.

• Amine Introduction: Add (1S,2R)-2-fluorocyclohexan-1-amine hydrochloride (1.1 equiv) in a single portion. Remove the ice bath and allow the reaction to warm to ambient temperature (20–25 °C).

• Self-Validating Monitoring: Monitor the reaction via LC-MS. The protocol is self-validating when the UV trace shows the complete disappearance of the carboxylic acid peak and the MS trace confirms the emergence of the peak corresponding to the desired amide.

• Workup: Quench the reaction with saturated aqueous . Extract with ethyl acetate ( ). Wash the combined organic layers sequentially with 1M HCl (to remove unreacted amine), water, and brine (to remove residual DMF).

• Purification: Dry over anhydrous , concentrate under reduced pressure, and purify via flash column chromatography (Silica gel, Hexanes/EtOAc gradient).

Protocol 2: Nucleophilic Aromatic Substitution (SNAr)

Objective: To install the (1S,2R)-2-fluorocyclohexyl motif onto a heteroaromatic core (e.g., a 2-chloropyrimidine derivative). Causality & Design: SNAr reactions require an electron-deficient aromatic ring and a good leaving group. Because the -fluorine slightly reduces the nucleophilicity of the amine compared to non-fluorinated analogs, a polar aprotic solvent (NMP) and elevated temperatures are strictly required to overcome the activation energy barrier of the addition-elimination mechanism.

Step-by-Step Methodology:

• Preparation: In a microwave-safe vial, combine the heteroaryl chloride (1.0 equiv), (1S,2R)-2-fluorocyclohexan-1-amine hydrochloride (1.5 equiv), and anhydrous potassium carbonate ( , 3.0 equiv) in anhydrous N-Methyl-2-pyrrolidone (NMP) (0.5 M).

• Reaction Execution: Seal the vial and heat to 120 °C using microwave irradiation for 30–45 minutes. Rationale: Microwave heating provides rapid, uniform energy transfer, significantly reducing reaction times and minimizing thermal decomposition byproducts compared to conventional heating.

• Self-Validating Monitoring: Analyze an aliquot by TLC (UV detection at 254 nm). The complete consumption of the highly UV-active heteroaryl chloride indicates successful conversion.

• Workup & Isolation: Dilute the cooled mixture with water to precipitate the product. If the product is an oil, extract with diethyl ether ( ), wash with brine, dry over , and concentrate. Purify via reverse-phase preparative HPLC if necessary.

Downstream Pharmacological Impact

The incorporation of the (1S,2R)-2-fluorocyclohexyl moiety directly influences the pharmacokinetic (PK) and pharmacodynamic (PD) profile of the resulting lead compound through a cascade of stereoelectronic effects.

Mechanistic pathways linking fluorine substitution to improved pharmacokinetic properties.

References

• Francisco, C. B., et al. "Conformations of cis-2-halocyclohexylamines..." ResearchGate / Beilstein Journal of Organic Chemistry.
• Nguyen, T. T., et al. "Development of a Scalable Synthesis of trans-4-Fluorocyclohexylamine via Directed Hydrogenation." ACS Publications.
• Grygorenko, O. O., et al. "Fluorinated Cycloalkyl Building Blocks for Drug Discovery." ResearchGate / ChemMedChem.
• Benchchem Technical Resources. "Pyridine Hydrofluoride | Fluorination Reagent | RUO." Benchchem.

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Pyridine Hydrofluoride | Fluorination Reagent | RUO [benchchem.com]

Application Note: Deoxyfluorination Strategies for the Stereoselective Synthesis of (1S,2R)-2-Fluorocyclohexan-1-amine

Executive Summary

Fluorinated cyclic amines are highly valued building blocks in medicinal chemistry. The strategic substitution of a hydroxyl group with a fluorine atom can profoundly modulate a molecule's basicity ( pKa​ ), enhance metabolic stability, and improve lipophilicity profiles. However, the stereoselective synthesis of (1S,2R)-2-fluorocyclohexan-1-amine —the cis diastereomer—presents a unique synthetic challenge. During the deoxyfluorination of 1,2-amino alcohols, the proximity of the nitrogen atom often leads to competing elimination pathways or neighboring group participation (NGP).

This application note details two complementary, field-proven protocols to access the (1S,2R) stereoisomer: a stereoinvertive pathway utilizing PyFluor on a trans precursor, and a stereoretentive pathway leveraging an aziridinium intermediate with DAST on a cis precursor.

Mechanistic Rationale & Pathway Selection

The spatial relationship between the amine protecting group and the activated hydroxyl leaving group dictates the trajectory of fluoride attack. Understanding this causality is critical for controlling the stereochemical outcome .

• Pathway A (Stereoinversion via S N​ 2): To achieve a classic S N​ 2 inversion, the nitrogen lone pair must be electronically deactivated to prevent NGP. Utilizing a strongly electron-withdrawing protecting group, such as N-phthalimide, ensures the nitrogen remains non-nucleophilic. Treating trans-(1S,2S)-2-(N-phthalimido)cyclohexanol with PyFluor (2-pyridinesulfonyl fluoride) and DBU results in a clean, intermolecular S N​ 2 inversion to the cis-(1S,2R) configuration. PyFluor is specifically chosen here because it is significantly less prone to causing elimination in secondary alcohols compared to traditional sulfur(IV) reagents .

• Pathway B (Stereoretention via NGP): Conversely, if the amine is protected with electron-rich groups like N,N-dibenzyl, the nitrogen lone pair becomes highly nucleophilic. Activation of cis-(1S,2R)-2-(N,N-dibenzylamino)cyclohexanol with DAST (Diethylaminosulfur trifluoride) leads to an intramolecular attack by the nitrogen, displacing the activated oxygen to form a bicyclic aziridinium ion (first inversion). Subsequent ring-opening by the fluoride anion (second inversion) yields the product with a net retention of configuration .

Mechanistic pathways for deoxyfluorination: SN2 inversion vs. aziridinium-mediated retention.

Quantitative Data Summary

The choice of protecting group and reagent fundamentally alters the stereochemical fate of the starting material. Table 1 summarizes the expected outcomes based on validated literature parameters.

Table 1: Comparison of Deoxyfluorination Strategies for 2-Fluorocyclohexanamine

Strategy	Starting Material	Protecting Group	Fluorinating Reagent	Mechanistic Pathway	Product Stereochemistry	Typical Yield
Stereoinversion	trans-(1S,2S)	N-Phthalimide	PyFluor / DBU	Direct S N​ 2	cis-(1S,2R)	75–85%
Stereoretention	cis-(1S,2R)	N,N-Dibenzyl	DAST	Aziridinium NGP	cis-(1S,2R)	65–70%
Control (Failed)	trans-(1S,2S)	N,N-Dibenzyl	DAST	Aziridinium NGP	trans-(1S,2S)	70% (Wrong Isomer)

Experimental Protocols

Five-step experimental workflow for the stereoselective synthesis of 2-fluorocyclohexanamine.

Protocol A: Stereoinvertive Deoxyfluorination using PyFluor

This protocol is ideal for scaling due to the thermal stability of PyFluor and the avoidance of explosive DAST.

• Substrate Preparation: Ensure trans-(1S,2S)-2-(N-phthalimido)cyclohexanol is rigorously dried under a vacuum. Trace moisture will competitively consume PyFluor.

• Activation: In a flame-dried round-bottom flask under an argon atmosphere, dissolve 1.0 mmol of the substrate in 2.0 mL of anhydrous toluene (0.5 M). Add 2.0 mmol of DBU. Stir for 5 minutes at room temperature.

• Fluorination: Add 1.5 mmol of PyFluor in one portion. Stir the reaction mixture at 25 °C for 24 hours. Note: The bulky, electron-withdrawing phthalimide group prevents NGP, forcing the fluoride to attack via a strict intermolecular S N​ 2 trajectory.

• Workup: Quench the reaction with 1M aqueous HCl (5 mL) to neutralize the DBU. Extract the aqueous layer with EtOAc (3 × 10 mL). Wash the combined organic layers with brine, dry over anhydrous MgSO 4​ , and concentrate under reduced pressure. Purify via silica gel flash chromatography.

• Deprotection: Treat the purified cis-(1S,2R) intermediate with hydrazine hydrate (3.0 equiv) in refluxing ethanol for 2 hours to unmask the primary amine, yielding the target (1S,2R)-2-fluorocyclohexan-1-amine.

Protocol B: Stereoretentive Deoxyfluorination via Aziridinium

This protocol is utilized when the cis-amino alcohol precursor is more readily available and relies on the predictable double-inversion mechanism.

• Substrate Preparation: Dissolve 1.0 mmol of cis-(1S,2R)-2-(N,N-dibenzylamino)cyclohexanol in 5.0 mL of anhydrous CH 2​ Cl 2​ (0.2 M) under a nitrogen atmosphere.

• Activation: Cool the solution to -78 °C using a dry ice/acetone bath. Add 1.5 mmol of DAST dropwise. Critical Step: The low temperature is mandatory to control the highly exothermic formation of the alkoxyaminosulfur trifluoride intermediate and prevent uncontrolled elimination.

• Fluorination: Allow the reaction to warm slowly to room temperature over 12 hours. Note: Warming provides the necessary activation energy for the N,N-dibenzyl group to displace the leaving group (forming the aziridinium ion) and for the subsequent fluoride ring-opening.

• Workup: Cool the mixture to 0 °C and quench carefully with saturated aqueous NaHCO 3​ (dropwise until effervescence ceases). Extract with CH 2​ Cl 2​ (3 × 10 mL), dry over Na 2​ SO 4​ , and concentrate. Purify via silica gel chromatography.

• Deprotection: Perform hydrogenolysis using 10% Pd/C (10 mol%) and H 2​ gas (1 atm) in methanol at room temperature for 12 hours to cleanly remove the benzyl groups, affording the target (1S,2R)-2-fluorocyclohexan-1-amine.

References

• Nielsen, M. K., Ahneman, D. T., Riera, O., & Doyle, A. G. (2018). "Deoxyfluorination with Sulfonyl Fluorides: Navigating Reaction Space with Machine Learning." Journal of the American Chemical Society, 140(14), 5004–5008.[Link]

• Vicini, A. C., Alozie, D., Courtes, P., & Gouverneur, V. (2021). "Scalable Synthesis of (R,R)-N,N-Dibenzyl-2-fluorocyclohexan-1-amine with CsF under Hydrogen Bonding Phase-Transfer Catalysis." Organic Process Research & Development, 25(12), 2730–2737.[Link]

• Champagne, P. A., Desroches, J., Hamel, J.-D., Vandamme, M., & Paquin, J.-F. (2015). "Monofluorination of Organic Compounds: 10 Years of Innovation." Chemical Reviews, 115(17), 9073–9174.[Link]

Technical Notes & Optimization

Preventing elimination and defluorination in (1S,2R)-2-fluorocyclohexan-1-amine synthesis

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with drug development professionals who struggle with the synthesis of chiral vicinal fluoroamines. The synthesis of (1S,2R)-2-fluorocyclohexan-1-amine—typically achieved via the ring-opening of aziridines or the deoxyfluorination of β-amino alcohols—is notoriously difficult.

If you are experiencing low yields, loss of stereocontrol, or unexpected byproducts, you are likely encountering one of two primary failure modes: base-induced elimination (dehydrofluorination) or catalyst-induced defluorination . This guide breaks down the causality behind these issues and provides self-validating protocols to ensure synthetic integrity.

Diagnostic Overview: The Causality of Failure

To troubleshoot your synthesis, you must first understand the fundamental reactivity of the β-fluoroamine motif.

• Dehydrofluorination (E2 Elimination): Fluorine is highly electronegative, which significantly increases the acidity of the adjacent β-protons. When unactivated aziridines are treated with "naked" fluoride sources (like anhydrous tetraalkylammonium fluorides), the fluoride ion acts as a strong base rather than a nucleophile. This triggers an E2 elimination, ejecting the fluoride leaving group and yielding cyclohex-1-en-1-amine derivatives instead of the desired product[1].

• Defluorination / Regio-scrambling: In modern asymmetric synthesis, hydrogen-bond donor (HBD) catalysts (like ureas or thioureas) are used to solubilize alkali metal fluorides. However, under thermal stress (>60 °C), these same HBD catalysts strongly polarize the newly formed C–F bond. This leads to a reversible ionization event (defluorination-fluorination pathway) that erodes enantiomeric excess (ee) and scrambles regiochemistry[2],[3].

Mechanistic pathways: Optimal fluorination vs. elimination and defluorination.

Troubleshooting FAQs

Q1: I am using TBAF for the ring-opening of my N-protected cyclohexene imine, but I am isolating mostly the elimination product. How can I fix this? A1: You must abandon anhydrous TBAF for this specific substrate. Its high basicity promotes proton abstraction over nucleophilic attack[1]. Switch to a "latent HF" system. A highly effective and authoritative method utilizes benzoyl fluoride (PhCOF) combined with 1,1,1,3,3,3-hexafluoroisopropanol (HFIP) and a Lewis base (DBN). This generates an amine-HF complex in situ, providing a mildly acidic environment that activates the aziridine without triggering base-induced elimination, as demonstrated in the [4].

Q2: During scale-up using CsF and a bis-urea phase-transfer catalyst, my enantiomeric excess (ee) dropped from 95% to 70%. What went wrong? A2: This is a classic case of catalyst-induced defluorination. While chiral bis-ureas are excellent at solubilizing CsF for enantioselective desymmetrization[5], they also polarize C–F bonds. If your reactor temperature exceeded 60 °C due to poor heat dissipation, the catalyst initiated a reversible defluorination pathway[2]. You must control the temperature strictly at 20–25 °C and compensate for lower thermal kinetics by increasing the mechanical mixing intensity (impeller shear rate >10,000 s⁻¹)[5].

Q3: Can I use DAST or Deoxo-Fluor on a (1S,2S)-2-aminocyclohexan-1-ol precursor instead of aziridine ring-opening? A3: Yes, but only if the amine is heavily protected (e.g., as a phthalimide). If the nitrogen lone pair is available, it will provide anchimeric assistance (neighboring group participation), attacking the DAST-activated hydroxyl intermediate to form an aziridinium ion. This intermediate will subsequently open to give an uncontrollable mixture of retention and inversion products, or undergo elimination entirely.

Validated Experimental Protocols

To ensure reproducible results, follow these field-tested protocols. Each protocol includes a Validation Checkpoint to create a self-validating experimental system.

Protocol A: Lewis Base-Catalyzed Hydrofluorination (Latent HF Method)

Designed to prevent base-induced elimination by avoiding harsh naked fluorides[4].

• Substrate Preparation: In an oven-dried flask under an inert argon atmosphere, dissolve the meso-N-Cbz-cyclohexene imine (1.0 equiv) in anhydrous dichloromethane to a concentration of 0.2 M.

• Latent HF Assembly: Add HFIP (2.0 equiv) and benzoyl fluoride (PhCOF, 1.5 equiv). Causality: HFIP acts as a non-nucleophilic alcohol that, together with PhCOF, forms a latent source of HF, avoiding the corrosiveness and functional group incompatibility of anhydrous HF[1].

• Catalyst Initiation: Introduce 1,5-diazabicyclo[4.3.0]non-5-ene (DBN, 10 mol%) dropwise. Causality: DBN catalyzes the solvolysis of the acid fluoride, generating the active amine-HF nucleophile in situ[1].

• Controlled Incubation: Stir the mixture at 50 °C for 15 minutes.

• Mild Quenching: Cool to room temperature and quench with saturated aqueous NaHCO₃. Extract with dichloromethane and purify via flash chromatography.

• Validation Checkpoint: Run a crude ¹H NMR. The absence of alkene proton signals (typically 5.5–6.0 ppm) confirms that E2 elimination has been successfully suppressed.

Step-by-step workflow for synthesizing vicinal fluoroamines while preventing elimination.

Protocol B: Scalable Phase-Transfer Catalysis with CsF

Designed for large-scale synthesis while preventing thermal defluorination, as reported in[5].

• Reactor Setup: Equip a 1 L mechanically stirred glass reactor with a high-shear impeller.

• Reagent Loading: Add racemic trans-N,N-dibenzyl-2-bromocyclohexan-1-amine (200 g), anhydrous CsF (3.0 equiv), and a chiral bis-urea organocatalyst (0.5 mol%).

• Mixing Dynamics: Add toluene. Apply high mixing intensity (maximum energy dissipation >300 W/kg). Causality: High shear is required to overcome the insolubility of CsF and facilitate solid-liquid mass transfer[5].

• Thermal Control (Critical): Maintain the reactor strictly at 20–25 °C using a cooling jacket. Causality: Differential scanning calorimetry classifies this as a Stoessel's critical class 3 reaction[5]. Allowing the temperature to spike will activate the urea-catalyzed C–F bond cleavage, leading to defluorination[3].

• Validation Checkpoint: Perform Chiral HPLC on the crude mixture. An enantiomeric ratio (e.r.) matching the catalyst's known selectivity profile confirms that reversible defluorination (which scrambles stereocenters) did not occur.

Quantitative Data: Reaction Conditions vs. Side Product Formation

The table below summarizes how specific reaction environments dictate the fate of the β-fluoroamine synthesis, highlighting the narrow operational window required to prevent degradation.

Reagent System	Catalyst / Additive	Temp (°C)	Desired Fluoroamine Yield (%)	Elimination / Defluorination (%)	Reference
Anhydrous TBAF	None	25	< 20%	> 80% (Elimination)	[1]
PhCOF / HFIP	DBN (10 mol%)	50	93%	< 2% (Elimination)	[4]
CsF	Bis-urea PTC (0.5 mol%)	25	> 95%	< 1% (Defluorination)	[5]
KF	Schreiner's Urea (20 mol%)	100	< 40%	> 50% (Defluorination)	[2]

Table 1: Impact of reaction conditions on the stability and yield of vicinal fluoroamines. Data synthesized from recent mechanistic studies.

References

• Synthesis of β-Fluoroamines by Lewis Base Catalyzed Hydrofluorination of Aziridines The Journal of Organic Chemistry (ACS Publications) URL:[Link]

• Scalable Synthesis of (R,R)-N,N-Dibenzyl-2-fluorocyclohexan-1-amine with CsF under Hydrogen Bonding Phase-Transfer Catalysis Organic Process Research & Development (ACS Publications) URL:[Link]

• Regiodivergent Nucleophilic Fluorination under Hydrogen Bonding Catalysis: A Computational and Experimental Study Journal of the American Chemical Society (ACS Publications) URL:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Regiodivergent Nucleophilic Fluorination under Hydrogen Bonding Catalysis: A Computational and Experimental Study - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Synthesis of β-Fluoroamines by Lewis Base Catalyzed Hydrofluorination of Aziridines [organic-chemistry.org]
• 5. pubs.acs.org [pubs.acs.org]

Optimizing chiral HPLC separation for (1S,2R)-2-fluorocyclohexan-1-amine enantiomers

Welcome to the Advanced Chromatography Support Center. This guide provides authoritative troubleshooting and method development strategies for the enantiomeric resolution of (1S,2R)-2-fluorocyclohexan-1-amine .

As an aliphatic primary amine with a highly electronegative fluorine substituent, this molecule presents unique chromatographic challenges: it lacks a UV chromophore, exhibits strong secondary interactions with silica (causing peak tailing), and requires specific chiral recognition mechanisms.

Method Development Decision Matrix

The following workflow outlines the two primary pathways for resolving primary amine enantiomers: Crown Ether complexation and Polysaccharide hydrogen-bonding.

Decision tree for chiral HPLC method development of primary fluorinated aliphatic amines.

Core Experimental Protocols

To ensure self-validating and reproducible results, follow these field-proven protocols.

Protocol A: Crown Ether Reversed-Phase Separation (Recommended)

Causality: Crown ether chiral stationary phases (CSPs) are specifically designed for primary amines. Under acidic conditions, the amine is protonated (-NH3+). This protonated group forms a highly specific host-guest inclusion complex inside the chiral 18-crown-6 cavity of the stationary phase, providing superior enantiomeric resolution compared to standard columns[1][2].

Step-by-Step Methodology:

• Column Selection: Install a Crownpak CR-I(+) or ChiroSil RCA(+) column (e.g., 150 × 3.0 mm, 5 µm)[3][4].

• Mobile Phase Preparation: Prepare an acidic aqueous mobile phase. Mix LC-MS grade Water and Methanol (typically 80:20 v/v). Add Trifluoroacetic acid (TFA) to a final concentration of 0.5% to 0.8% to ensure the mobile phase pH is < 2.0[3].

• System Equilibration: Flush the system at 0.4 mL/min until the baseline stabilizes. Ensure the column compartment is maintained at a low temperature (0°C to 15°C), as lower temperatures thermodynamically favor the crown ether complexation[2].

• Detection Setup: Because 2-fluorocyclohexan-1-amine lacks a UV-absorbing chromophore, configure the system with a Mass Spectrometer (ESI+ mode, monitoring the [M+H]+ ion) or a Charged Aerosol Detector (CAD).

• Injection: Inject 1-5 µL of the sample dissolved in the mobile phase.

Protocol B: Polysaccharide Normal-Phase Separation

Causality: If a crown ether column is unavailable, derivatized polysaccharide columns (like Chiralpak AD-H or IC) can be used. However, primary amines interact strongly with residual silanols on the silica backbone, causing severe peak tailing. The addition of a basic additive like Diethylamine (DEA) competitively binds to these active sites, masking them and preserving peak symmetry[5][6].

Step-by-Step Methodology:

• Column Selection: Install a Chiralpak AD-H or Chiralpak IC column (250 × 4.6 mm, 5 µm)[5][7].

• Mobile Phase Preparation: Prepare a Normal Phase mixture of Hexane and Isopropanol (e.g., 90:10 v/v). Add exactly 0.1% (v/v) Diethylamine (DEA) or Triethylamine (TEA)[5][8]. Note: Never exceed 0.5% DEA to prevent stationary phase degradation.

• System Equilibration: Run the mobile phase at 1.0 mL/min at 25°C.

• Sample Preparation: Dissolve the analyte in Hexane/IPA. Do not inject aqueous samples onto a normal-phase system.

• Detection: Use CAD, ELSD, or pre-column derivatization (e.g., reacting the amine with Fmoc-Cl or Benzoyl Chloride) to enable UV detection at 254 nm.

Quantitative Data Summary

The following table summarizes the expected chromatographic parameters when optimizing the separation of fluorinated primary amines based on current literature standards[3][5][8].

CSP Type	Example Column	Mobile Phase System	Critical Additive	Expected Resolution (Rs)	Tailing Factor (Tf)	Detection Mode
Crown Ether	Crownpak CR-I(+)	H2O / MeOH (80:20)	0.5% - 0.8% TFA	> 2.5 (Baseline)	1.0 - 1.2	MS / CAD / ELSD
Crown Ether	ChiroSil RCA(+)	H2O / MeCN (60:40)	0.1% HClO4	> 2.0	1.1 - 1.3	MS / CAD / ELSD
Polysaccharide	Chiralpak AD-H	Hexane / IPA (90:10)	0.1% DEA	1.5 - 1.8	1.5 - 2.0	Derivatization + UV
Polysaccharide	Chiralpak IC	Hexane / EtOH (80:20)	0.1% DEA + 0.1% TFA	> 1.8	1.2 - 1.5	Derivatization + UV

Troubleshooting & FAQs

Q1: I am running (1S,2R)-2-fluorocyclohexan-1-amine on a Chiralcel OD-H column with Hexane/IPA, but the peak is extremely broad and tails indefinitely. How do I fix this? A: This is a classic symptom of secondary interactions between the primary amine (-NH2) and unendcapped silanol groups (-Si-OH) on the silica support. To resolve this, you must add a basic modifier to your mobile phase. Adding 0.1% Diethylamine (DEA) or Ethanolamine will competitively saturate the acidic silanol sites, drastically improving peak shape and efficiency[5][8].

Q2: I injected my sample but see absolutely no peaks on my UV detector at 210 nm or 254 nm. Is the sample degrading? A: The sample is likely intact, but (1S,2R)-2-fluorocyclohexan-1-amine is an aliphatic molecule lacking conjugated pi-electron systems (chromophores). It will not absorb UV light effectively. You must switch your detection method to Mass Spectrometry (MS), Charged Aerosol Detection (CAD), or Evaporative Light Scattering Detection (ELSD)[3]. Alternatively, you can perform a pre-column derivatization using a reagent like Benzoyl Chloride to attach a UV-active chromophore to the amine.

Q3: How does the fluorine atom at the C2 position affect the chiral separation compared to a standard cyclohexylamine? A: The highly electronegative fluorine atom exerts a strong inductive effect, which slightly lowers the pKa of the adjacent primary amine. Furthermore, the C-F bond acts as a strong dipole and a hydrogen-bond acceptor. On polysaccharide columns, this alters the steric fit and electronic interactions with the carbamate/benzoate groups of the CSP[7][9]. On crown ether columns, the altered basicity may require slight adjustments to the mobile phase pH to ensure the amine remains fully protonated for optimal cavity inclusion[2].

Q4: Can I use Supercritical Fluid Chromatography (SFC) for this separation? A: Yes. SFC is highly effective for primary amines when using crown ether columns (like Crownpak CR-I(+)). However, because SFC uses supercritical CO2 (which is non-polar), you must use a polar modifier like Methanol or Ethanol containing an acidic additive (e.g., 0.8% TFA) to facilitate the necessary protonation for the crown ether mechanism[3].

References

• Columnex LLC. Chiral HPLC and SFC Columns. Available at:[Link]

• Wiley Analytical Science. Chiral column takes the crown for supercritical enantioseparation of primary amines. Available at: [Link]

• Regis Technologies. Crown-Ether Chiral Stationary Phases. Available at:[Link]

• Regis Technologies. ChiroSil® Crown Ether Chiral Stationary Phases. Available at:[Link]

• ResearchGate. Chiral separation of amines by high-performance liquid chromatography using polysaccharide stationary phases and acidic additives. Available at:[Link]

• ULiege ORBi. LC stereoselective determination of chiral basic molecules using polysaccharide-based chiral stationary phases. Available at:[Link]

• ResearchGate. The effect of acidic and basic additives on the enantioseparation of basic drugs using polysaccharide-based chiral stationary phases. Available at: [Link]

• ACS Publications. Construction of a Chiral β-Fluoroamine by Asymmetric Mannich Reaction. Available at:[Link]

• ACS Publications. Asymmetric Fluorination of α-Branched Cyclohexanones. Available at: [Link]

Sources

• 1. columnex.com [columnex.com]
• 2. Crown Ether Phases | Regis Chromatography [registech.com]
• 3. analyticalscience.wiley.com [analyticalscience.wiley.com]
• 4. ChiroSil® Crown Ether Phases | Regis Chromatography [registech.com]
• 5. researchgate.net [researchgate.net]
• 6. orbi.uliege.be [orbi.uliege.be]
• 7. pubs.acs.org [pubs.acs.org]
• 8. researchgate.net [researchgate.net]
• 9. pubs.acs.org [pubs.acs.org]

Technical Support Center: Optimizing Cross-Coupling Reactions with (1S,2R)-2-Fluorocyclohexan-1-amine

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide is designed to provide in-depth troubleshooting strategies and practical solutions for improving reaction yields in the palladium-catalyzed cross-coupling of (1S,2R)-2-fluorocyclohexan-1-amine. The unique electronic properties of this chiral fluoroamine present specific challenges, but with careful optimization of reaction parameters, high yields can be achieved reliably.

Section 1: Frequently Asked Questions - Understanding the Core Challenges

This section addresses fundamental questions regarding the reactivity of (1S,2R)-2-fluorocyclohexan-1-amine in Buchwald-Hartwig amination and similar cross-coupling reactions.

Q1: Why are cross-coupling reactions with (1S,2R)-2-fluorocyclohexan-1-amine often low-yielding?

A: The primary challenge stems from the electronic effect of the fluorine atom. Positioned at the C2 carbon (β to the amine), the highly electronegative fluorine atom exerts a strong electron-withdrawing inductive effect. This effect decreases the nucleophilicity of the amine, making it a less reactive coupling partner compared to its non-fluorinated analogs.[1][2] Consequently, the key steps in the catalytic cycle, particularly the coordination to the palladium center and the final C-N reductive elimination, can be sluggish.[3]

Q2: What are the most common side reactions observed, and what causes them?

A: The most prevalent side reactions include:

• Product Decomposition: The N-aryl product, once formed, can be unstable under the harsh conditions (high temperature and strong base) typically used in Buchwald-Hartwig aminations.[1][3] Strong alkoxide bases can promote elimination or other degradation pathways.

• Hydrodehalogenation: The aryl halide starting material can be reduced, replacing the halide with a hydrogen atom. This is often caused by β-hydride elimination from the palladium-amido complex or other side reactions involving the base and solvent.

• Catalyst Deactivation: Oxygen can oxidize the active Pd(0) catalyst, leading to poor or no conversion.[4] Additionally, certain functional groups can act as catalyst poisons.[5]

Q3: Can the stereochemistry of the (1S,2R) center be compromised during the reaction?

A: While Buchwald-Hartwig amination does not directly involve the chiral centers of the amine, the use of very harsh conditions (excessively high temperatures or overly strong bases) could potentially lead to side reactions that might compromise stereochemical integrity, although this is less common than low yield.[6] Maintaining the mildest possible conditions that still afford a good reaction rate is crucial.

Section 2: Systematic Troubleshooting Guide for Low Reaction Yields

When faced with a low-yielding reaction, a systematic approach to identify and resolve the issue is critical. The following table outlines common problems, their probable causes, and validated solutions.

Problem	Potential Cause(s)	Recommended Solution(s) & Rationale
Low or No Conversion of Starting Materials	1. Inactive Catalyst: The Pd(0) active species is not forming efficiently from the Pd(II) precatalyst, or it has been deactivated by oxygen.[4][7]	Use a Pre-catalyst: Employ a modern, well-defined palladacycle precatalyst (e.g., a G3 or G4 precatalyst) to ensure consistent and efficient generation of the active LPd(0) species.[7] Degas Thoroughly: Ensure all solvents and reagents are rigorously degassed using methods like freeze-pump-thaw or by sparging with an inert gas (Argon or Nitrogen) for an extended period.[6][8]
2. Inappropriate Ligand: The chosen phosphine ligand is not suitable for the electron-deficient and sterically demanding amine.	Screen Bulky, Electron-Rich Ligands: For challenging primary amines, ligands like BrettPhos or AdBippyPhos are often effective.[3][5] These ligands promote the crucial, often turnover-limiting, reductive elimination step.[2]
3. Insufficiently Strong Base: The base may not be strong enough to deprotonate the amine effectively, especially given its reduced basicity from the fluorine atom.	Switch to a Stronger Base (with caution): While strong bases like NaOtBu or LHMDS are effective, they can cause product degradation.[7][9] Start with a moderately strong base like K₃PO₄ or Cs₂CO₃ at a slightly higher temperature before moving to stronger alkoxides.
Starting Material Consumed, but Product Yield is Low	1. Product Decomposition: The N-aryl product is degrading under the reaction conditions, often due to a combination of high temperature and a strong, nucleophilic base.[1][3]	Use a Weaker, Non-Nucleophilic Base: The use of a weaker base like potassium phenoxide (KOPh) or potassium phosphate (K₃PO₄) has been shown to be critical for preventing the decomposition of fluorinated aniline products.[1][3] Lower the Reaction Temperature: Reduce the temperature and extend the reaction time. Monitor by LC-MS to find the optimal balance between reaction rate and product stability.
2. Formation of Side Products: Competing reactions such as hydrodehalogenation or etherification (if using an alkoxide base) are consuming the intermediates.[2]	Modify Ligand and Amine Stoichiometry: Using a slightly less-hindered ligand or increasing the equivalents of the amine (e.g., from 1.2 to 2.0 equiv.) can sometimes favor the desired amination pathway over side reactions.[2]
Inconsistent Results / Poor Reproducibility	1. Reagent Quality: The palladium source may be of poor quality, or the base may have absorbed moisture. The amine itself may contain impurities.	Verify Reagent Quality: Use freshly opened, high-purity reagents. Store bases and catalysts in a desiccator or glovebox. Ensure the (1S,2R)-2-fluorocyclohexan-1-amine is of high purity.
2. Inconsistent Reaction Setup: Variations in degassing efficiency, moisture ingress, or heating can lead to inconsistent outcomes.	Standardize the Protocol: Use an oven-dried reaction vessel and establish a consistent procedure for reagent addition under an inert atmosphere, preferably in a glovebox.[8] Use a heating block or oil bath for precise temperature control.

Section 3: Visualized Workflows and Mechanisms

Understanding the underlying processes is key to effective troubleshooting. The following diagrams illustrate the catalytic cycle and a logical workflow for optimizing your reaction.

Caption: A logical workflow for troubleshooting low yields.

Section 4: Optimized Protocol and Reagent Selection

This section provides a robust starting protocol and guidance on selecting the optimal combination of catalyst, ligand, base, and solvent.

General Experimental Protocol

This protocol provides a reliable starting point for the cross-coupling of an aryl bromide with (1S,2R)-2-fluorocyclohexan-1-amine.

Materials:

• Aryl bromide (1.0 mmol, 1.0 equiv)

• (1S,2R)-2-fluorocyclohexan-1-amine (1.5 mmol, 1.5 equiv)

• Palladium Precatalyst (e.g., BrettPhos Pd G3, 0.02 mmol, 2 mol%)

• Base (e.g., K₃PO₄, finely ground, 2.0 mmol, 2.0 equiv)

• Anhydrous, degassed solvent (e.g., Toluene or Dioxane, 5 mL)

• Oven-dried reaction vial with a magnetic stir bar and a PTFE-lined cap

Procedure:

• Preparation (Inert Atmosphere): In a glovebox, add the aryl bromide, palladium precatalyst, and finely ground K₃PO₄ to the oven-dried reaction vial.

• Solvent and Amine Addition: Seal the vial. If outside a glovebox, purge with argon for 5-10 minutes. Add the anhydrous, degassed solvent via syringe, followed by the (1S,2R)-2-fluorocyclohexan-1-amine.

• Reaction: Place the sealed vial in a preheated heating block or oil bath set to 100-110 °C.

• Monitoring: Stir the reaction vigorously for 12-24 hours. Monitor progress by TLC or LC-MS by taking small aliquots.

• Work-up: Once the reaction is complete, cool the mixture to room temperature. Dilute with an organic solvent (e.g., ethyl acetate), and wash with water and then brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel. [4]

Reagent Selection Guide

The choice of reagents is paramount for success. The following table provides guidance based on literature precedence for fluorinated amines. [1][3][7][9]

Parameter	Recommendation	Rationale & Key Considerations
Palladium Source	Pre-catalysts: BrettPhos Pd G3, AdBippyPhos/[Pd(allyl)Cl]₂	Pre-catalysts provide a reliable 1:1 ligand-to-palladium ratio and generate the active Pd(0) species more cleanly than using separate Pd(OAc)₂ and ligand sources. [7]
Ligand	Bulky Monophosphines: AdBippyPhos, BrettPhos, tBuBippyPhos	These electron-rich, sterically hindered ligands accelerate the rate-limiting reductive elimination step, which is crucial for electron-deficient amines. [2][3][5]
Base	Weaker Inorganic Bases: K₃PO₄, Cs₂CO₃ Phenoxides: KOPh	Strong alkoxide bases (NaOtBu) can cause product decomposition. [1][3]K₃PO₄ and Cs₂CO₃ offer a good balance of reactivity and functional group tolerance. [9]KOPh has been specifically shown to be highly effective for fluoroalkylamines by preventing product degradation. [1]

| Solvent | Aprotic, Non-polar/Polar: Toluene, Dioxane, THF | Toluene and dioxane are excellent general solvents for Buchwald-Hartwig reactions due to their high boiling points and ability to dissolve the organometallic intermediates. [7][10]The choice of solvent can also influence catalyst speciation and reactivity. [11][12]|

By systematically applying the principles and protocols outlined in this guide, researchers can overcome the inherent challenges of coupling (1S,2R)-2-fluorocyclohexan-1-amine, leading to improved reaction yields and more efficient synthesis of valuable chiral molecules.

References

• Hoye, J. A., & Hartwig, J. F. (2015). Palladium-Catalyzed Arylation of Fluoroalkylamines. Journal of the American Chemical Society, 137(25), 8142–8149. [Link]

• Hoye, J. A., & Hartwig, J. F. (2016). Palladium-Catalyzed Arylation of Fluoroalkylamines. PMC, NIH. [Link]

• Braun, M. G., & Toste, F. D. (2014). Mechanistic Investigations of Palladium-Catalyzed Allylic Fluorination. ACS Publications. [Link]

• Wang, D., et al. (2024). Palladium-Catalyzed Methylene β-C−H Fluorination of Native Amides. PMC. [Link]

• Hoye, J. A., & Hartwig, J. F. (2015). Palladium-Catalyzed Arylation of Fluoroalkylamines. Journal of the American Chemical Society. [Link]

• Reddit User Discussion. (2026). Troubleshooting a C–N Coupling Reaction. r/chemistry. [Link]

• MDPI. (2018). Pd-Catalyzed Mizoroki-Heck Reactions Using Fluorine-Containing Agents as the Cross-Coupling Partners. MDPI. [Link]

• Chemistry LibreTexts. (2023). Buchwald-Hartwig Amination. Chemistry LibreTexts. [Link]

• Wikipedia. (n.d.). Buchwald–Hartwig amination. Wikipedia. [Link]

• ResearchGate. (n.d.). Solvent Effect on Palladium-Catalyzed Cross-Coupling Reactions and Implications on the Active Catalytic Species. ResearchGate. [Link]

• Choi, K., et al. (2024). Palladium-Catalyzed Amination of Aryl Halides with Aqueous Ammonia and Hydroxide Base Enabled by Ligand. eScholarship.org. [Link]

• Semantic Scholar. (n.d.). Solvent effects in palladium catalysed cross-coupling reactions. Semantic Scholar. [Link]

• Smith, C. J., et al. (n.d.). Solvent Effects on the Selectivity of Palladium-Catalyzed Suzuki-Miyaura Couplings. PMC. [Link]

• ACS GCI Pharmaceutical Roundtable. (n.d.). Buchwald-Hartwig Amination. WordPress. [Link]

• Kwong, H. (2022). Synthesis and troubleshooting of chiral 1,2-amino alcohols leading to highly substituted bisoxazoline ligands. IDEALS. [Link]

• Wang, D., et al. (n.d.). Pd-catalyzed γ-C(sp3)–H Fluorination of Free Amines. PMC, NIH. [Link]

• Beilstein Journals. (2018). The first Pd-catalyzed Buchwald–Hartwig aminations at C-2 or C-4 in the estrone series. Beilstein Journals. [Link]

• Le, C., & Sherwood, J. (2019). Solvent effects in palladium catalysed cross-coupling reactions. RSC Publishing. [Link]

• Chemistry World. (2021). Amine might end palladium's reign over classic cross coupling reaction. Chemistry World. [Link]

• PMC. (n.d.). Palladium-Catalyzed Buchwald–Hartwig Type Amination of Fluorous Arylsulfonates. PMC. [Link]

• Organic Chemistry Portal. (n.d.). Buchwald-Hartwig Cross Coupling Reaction. Organic Chemistry Portal. [Link]

• Reddit User Discussion. (2017). [Named Reaction #2] Buchwald-Hartwig Amination. r/chemistry. [Link]

• University of Windsor. (n.d.). Palladium-Catalyzed CN and CO Coupling–A Practical Guide from an Industrial Vantage Point. University of Windsor. [Link]

• ResearchGate. (2024). Direct Introduction of the 1‐Fluorocyclopropyl Group via Stille Cross‐Coupling – A Way of Getting Around Per‐ and Polyfluoroalkyl Substances (PFASs). ResearchGate. [Link]

• ResearchGate. (n.d.). Challenges and strategy for the cross-coupling of chiral amino acids... ResearchGate. [Link]

• Beilstein Journals. (2024). Synthesis of fluoroalkenes and fluoroenynes via cross-coupling reactions using novel multihalogenated vinyl ethers. Beilstein Journals. [Link]

• Catalysis Science & Technology (RSC Publishing). (n.d.). C–N coupling reactions with arenes through C–H activation: the state-of-the-art versus the principles of green chemistry. RSC Publishing. [Link]

• PMC. (2023). Applications of palladium-catalyzed C–N cross-coupling reactions in pharmaceutical compounds. PMC. [Link]

• ACS Publications. (2024). Exploiting Orthogonal C−C Cross-Coupling Reactions for Chemistry-on-the-Complex: Modular Assembly of 2,6. ACS Publications. [Link]

• University of Southampton. (n.d.). Sonogashira Cross-Coupling Reaction of Bromocyanofluoro Pyridine Nuclei: Access to 5- and 6. ePrints Soton. [Link]

• University of Liverpool Repository. (n.d.). Chiral Arylated Amines via CN Coupling of Chiral Amines with Aryl Bromides Promoted by Light. University of Liverpool Repository. [Link]

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Troubleshooting low conversion rates with sterically hindered (1S,2R)-2-fluorocyclohexan-1-amine

Welcome to the Technical Support Center. As an Application Scientist, I frequently encounter cases where researchers experience stalled reactions and high recovery of starting materials when attempting to couple sterically hindered, electron-deficient amines.

This guide provides an in-depth mechanistic analysis, diagnostic FAQs, and self-validating experimental protocols to overcome low conversion rates specifically associated with (1S,2R)-2-fluorocyclohexan-1-amine .

Mechanistic Root Cause Analysis: Why is this Amine Refractory?

To troubleshoot effectively, we must first understand the causality behind the failure. The difficulty in coupling (1S,2R)-2-fluorocyclohexan-1-amine is not merely a reagent quality issue, but a fundamental dual-barrier problem:

• Electronic Deactivation (Inductive Effect): The highly electronegative fluorine atom at the C2 position exerts a strong inductive (-I) effect through the sigma bonds, pulling electron density away from the adjacent C1 primary amine. This drastically reduces the nucleophilicity of the nitrogen lone pair, making it a poor nucleophile for standard activated esters (1)[1].

• Conformational Locking (Steric Shielding): NMR and computational studies reveal that cis-2-halocyclohexylamines strongly prefer the ea (equatorial amine, axial halogen) conformation. This equilibrium is locked (>90% population) by strong hyperconjugative interactions (σC–H to σ*C–F) and dipole minimization (2)[2]. While the equatorial amine is technically exposed, the rigid axial fluorine creates a localized steric wall that severely restricts the trajectory of incoming bulky activated esters (like HOAt or HOBt intermediates).

Diagnostic FAQs

Q: Why do standard carbodiimide reagents (EDC/HOBt or DCC) yield near-zero conversion with this substrate? A: Standard carbodiimides form an O-acylisourea intermediate that possesses a high activation energy barrier for nucleophilic attack. The reduced nucleophilicity of the fluoroamine is insufficient to overcome this barrier at room temperature, leading to intermediate hydrolysis or rearrangement (e.g., to an unreactive N-acylurea) before the amide bond can form (3)[3].

Q: If HATU fails at room temperature, should I just add more equivalents of the coupling reagent? A: No. Adding excess HATU will not overcome the thermodynamic barrier and often leads to side reactions, such as irreversible guanidinylation of your amine. Instead, you must alter the reaction environment by applying microwave heating or switching to a less sterically demanding activated species, such as an acyl fluoride (4)[4].

Q: Does forcing the reaction with heat increase the risk of racemization? A: Yes. Extended heating with strong bases can cause epimerization at the α-carbon of the carboxylic acid partner. To mitigate this, use a sterically hindered, non-nucleophilic base like N,N-diisopropylethylamine (DIPEA) and limit microwave exposure to short, controlled bursts[3].

Troubleshooting Workflow

Below is the logical progression for troubleshooting this specific coupling. Always start with the least aggressive optimization before moving to highly reactive (and moisture-sensitive) acyl fluorides.

Troubleshooting workflow for sterically hindered fluoroamine amidation.

Reagent Selection & Quantitative Yields

The table below summarizes the expected conversion rates based on the coupling strategy employed for electron-deficient cyclic amines.

Coupling Strategy	Reagents	Temp (°C)	Expected Conversion (%)	Primary Limitation
Carbodiimide	EDC/HOBt, DIPEA	25	< 15%	Insufficient activation energy for hindered amines
Uronium Salt	HATU, DIPEA	25	30 - 40%	Steric clash at the transition state
Uronium + Heat	HATU, DIPEA	80 (MW)	60 - 75%	Potential epimerization of the carboxylic acid
Acyl Fluoride	BTFFH, DIPEA	80 (MW)	> 85%	Reagent moisture sensitivity

Validated Experimental Protocols

The following protocols are designed as self-validating systems . They include built-in analytical checkpoints to ensure causality between the applied condition and the experimental outcome.

Protocol A: Microwave-Assisted Uronium Coupling (HATU)

Causality: HATU forms a highly reactive 7-aza-1-hydroxybenzotriazole (HOAt) ester. Microwave irradiation provides the kinetic energy required to overcome the steric clash between the ea conformer of the fluoroamine and the bulky HOAt ester.

• Preparation: In a microwave-safe vial, dissolve the carboxylic acid (1.2 eq) and HATU (1.2 eq) in anhydrous NMP (0.2 M). Note: NMP is superior to DMF for solvating hindered transition states.

• Activation: Add DIPEA (3.0 eq). Stir at room temperature for 5 minutes.

  • Validation Check 1: The solution should turn pale yellow, indicating the successful formation of the active ester.

• Amine Addition: Add (1S,2R)-2-fluorocyclohexan-1-amine (1.0 eq, free base). Seal the vial under nitrogen.

• Thermal Drive: Heat in a microwave reactor at 80°C for 30 minutes.

• Validation Check 2: Sample 5 µL of the reaction mixture, dilute in MeCN, and run LC-MS.

  • Decision Matrix: If conversion is >75%, proceed to workup. If conversion is <50%, do not extend the heating time (this risks degradation and epimerization); abort and proceed to Protocol B.

Protocol B: In Situ Acyl Fluoride Generation (BTFFH)

Causality: When uronium salts fail, converting the carboxylic acid to an acyl fluoride using BTFFH is the ultimate fallback. Acyl fluorides are highly reactive toward electron-deficient amines and possess a much smaller steric radius than HOAt esters, allowing them to bypass the axial fluorine's steric shield (5)[5].

• Preparation: Dissolve the carboxylic acid (1.5 eq) in anhydrous DCM or NMP (0.1 M) under an inert atmosphere.

• Fluorination: Add BTFFH (1.5 eq) and DIPEA (4.0 eq). Stir at room temperature for 30 minutes.

• Validation Check 1: Run a rapid IR scan or LC-MS (derivatized with methanol) to confirm the complete disappearance of the carboxylic acid and the formation of the acyl fluoride intermediate.

• Coupling: Add (1S,2R)-2-fluorocyclohexan-1-amine (1.0 eq).

• Thermal Drive: Heat the reaction to 60°C (conventional heating or microwave) for 12-24 hours.

• Workup: Quench with saturated aqueous NaHCO3. The highly stable nature of the acyl fluoride prevents excessive hydrolysis during the extended reaction time, ensuring high conversion to the desired amide.

References

• Benchchem Technical Support: Optimizing Coupling Reactions for Sterically Hindered Amino Acids. Benchchem. 3

• Benchchem Technical Support: Optimizing coupling reagents for sterically hindered Boc-L-proline. Benchchem. 4

• Benchchem Technical Support: Challenges in amide coupling with sterically hindered 3,3-Difluorocyclopentanamine. Benchchem. 1

• Organic & Biomolecular Chemistry: A protocol for amide bond formation with electron deficient amines and sterically hindered substrates. RSC Publishing. 5

• Beilstein Journal of Organic Chemistry: Strong hyperconjugative interactions limit solvent and substituent influence on conformational equilibrium: the case of cis-2-halocyclohexylamines. PMC. 2

Sources

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• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. A protocol for amide bond formation with electron deficient amines and sterically hindered substrates - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/C5OB02129D [pubs.rsc.org]

Best practices for handling and storing (1S,2R)-2-fluorocyclohexan-1-amine

An in-depth guide to the best practices for handling and storing (1S,2R)-2-fluorocyclohexan-1-amine, designed for researchers, scientists, and drug development professionals.

Introduction

(1S,2R)-2-fluorocyclohexan-1-amine and its derivatives are important chiral building blocks in medicinal chemistry and organic synthesis.[1][2][3] The presence of both a stereochemically defined amine and a fluorine atom on a cyclohexane scaffold presents unique opportunities for creating novel chemical entities with specific biological activities.[1][4] However, these same features necessitate a rigorous and informed approach to handling and storage to ensure compound integrity, experimental reproducibility, and laboratory safety.

This technical support guide, presented in a practical question-and-answer format, provides field-proven insights and troubleshooting advice. It is designed to address the specific challenges and questions that researchers may encounter when working with this compound.

Section 1: Compound Properties and Identification

A foundational understanding of the compound's properties is critical before it enters any experimental workflow.

Identifier	Value
IUPAC Name	(1S,2R)-2-fluorocyclohexan-1-amine
Common Form	Often supplied as a hydrochloride salt to improve stability and solubility.[1]
CAS Number	Varies for the free base vs. the salt (e.g., HCl salt: 1335302-62-9).[1]
Molecular Formula	C₆H₁₂FN (for the free base)
Molecular Weight	~117.17 g/mol (for the free base); ~153.62 g/mol (for the HCl salt).[1]
Appearance	Typically a clear, colorless liquid (free base) or a white to off-white solid (HCl salt).[5][6]
Odor	Expected to have a characteristic fishy, amine-like odor, similar to ammonia.[7][8]

Section 2: Safety and Hazard Management FAQs

Q: What are the primary health hazards associated with (1S,2R)-2-fluorocyclohexan-1-amine?

A: Based on data for similar cycloalkylamines and fluorinated compounds, (1S,2R)-2-fluorocyclohexan-1-amine should be treated as a hazardous substance. The primary risks include:

• Corrosivity: It is expected to be corrosive, causing severe skin burns and eye damage upon contact.[7][9][10] Permanent eye damage is a significant risk.[9]

• Toxicity: The compound is likely harmful if swallowed, inhaled, or absorbed through the skin.[7][9][11] Overexposure could potentially lead to systemic effects, including damage to the liver and kidneys.[7]

• Irritation: It may cause respiratory tract irritation.[9][11]

Q: What is the mandatory Personal Protective Equipment (PPE) when handling this compound?

A: A comprehensive PPE strategy is non-negotiable. Always use:

• Eye Protection: Chemical safety goggles and a face shield.[11][12][13]

• Hand Protection: Chemical-resistant gloves (e.g., nitrile or neoprene). Ensure to check the breakthrough time of your specific glove type.

• Body Protection: A flame-retardant lab coat.

• Respiratory Protection: Use this compound only in a certified chemical fume hood to avoid inhalation of vapors.[12][14]

Q: What are the immediate first-aid steps in case of accidental exposure?

A:

• Skin Contact: Immediately flush the affected area with copious amounts of lukewarm water for at least 15 minutes.[7][12] Remove all contaminated clothing while flushing. Seek immediate medical attention.[13]

• Eye Contact: Immediately flush eyes with water for at least 15-30 minutes, holding the eyelids open.[11][12][15] Remove contact lenses if present and easy to do.[11][12] Seek immediate medical attention.

• Inhalation: Move the individual to fresh air at once.[10][12] If breathing is difficult, administer oxygen. If breathing has stopped, begin artificial respiration. Seek immediate medical attention.

• Ingestion: Do NOT induce vomiting.[10][13] Rinse the mouth with water and seek immediate medical attention.

Section 3: Storage and Stability Best Practices

Proper storage is the most critical factor in preserving the chemical and stereochemical integrity of the amine.

Q: What are the definitive storage conditions to ensure the long-term stability of (1S,2R)-2-fluorocyclohexan-1-amine?

A: To prevent degradation, the compound must be stored under controlled conditions.

Parameter	Recommendation	Rationale
Temperature	2–8°C.[1]	Refrigeration slows the rate of potential degradation reactions. Avoid freezing unless specified by the supplier.
Atmosphere	Under a dry, inert atmosphere (Argon or Nitrogen).[1][10]	Amines readily react with atmospheric carbon dioxide to form carbamates and absorb moisture, which can compromise purity and reactivity.[5]
Light	Store in an amber or opaque container in a dark location.[16]	Protects against potential light-induced degradation (photolysis).
Container	Tightly sealed glass or compatible polyethylene containers.[12][14][17]	Prevents atmospheric contamination. Ensure the container material is compatible and non-reactive.

Q: What specific chemicals or materials are incompatible with this amine?

A: Avoid all contact with the following materials to prevent vigorous and potentially hazardous reactions:

• Strong Oxidizing Agents: (e.g., peroxides, nitrates, perchlorates).[7][8][10]

• Strong Acids: (e.g., hydrochloric acid, sulfuric acid).[7][8] While the HCl salt is stable, mixing the free base with strong acids will cause a strong exothermic neutralization reaction.

• Acid Anhydrides and Acid Chlorides: [8][10] These will react violently to form amides.

• Moisture: The fluorine atom can activate the molecule towards certain reactions, and hydrolysis can be a concern.[15]

Section 4: Troubleshooting Common Experimental Issues

Q: I opened a previously pure sample of the amine and noticed it has developed a yellow tint and a slight viscosity. What happened?

A: This is a classic sign of degradation, likely caused by exposure to air and/or moisture. Amines, particularly primary amines, are susceptible to oxidation, which can form colored impurities. The increased viscosity could be due to the formation of carbamates from a reaction with atmospheric CO₂ or oligomerization byproducts.

Caption: Decision workflow for a suspected degraded sample.

Q: My reaction yield is lower than expected, or I'm seeing unexpected side products. Could the amine be the problem?

A: Absolutely. If the amine has degraded, its effective concentration is lower, reducing your yield of the desired product. Furthermore, impurities from degradation can act as catalysts for side reactions or participate in the reaction themselves. For instance, water absorbed by the amine can hydrolyze sensitive reagents. Potential degradation pathways for similar compounds include oxidation, hydrolysis, and intramolecular reactions.[18][19]

Q: How can I definitively check the purity and, more importantly, the enantiomeric integrity of my sample before a critical experiment?

A: A multi-pronged analytical approach is best:

• NMR Spectroscopy: ¹H and ¹³C NMR can confirm the chemical structure and detect major impurities. ¹⁹F NMR is particularly sensitive for fluorinated compounds and can reveal impurities that might be hidden in the proton spectrum.[20]

• Chiral Chromatography (HPLC or GC): This is the gold standard for determining enantiomeric purity (enantiomeric excess, or % ee). The amine may require derivatization to a more volatile or UV-active compound for analysis.[21]

• Mass Spectrometry (MS): Can confirm the molecular weight and help identify unknown impurities by their mass-to-charge ratio.[22]

Section 5: Safe Disposal and Spill Management

Q: What is the correct procedure for cleaning up a small spill of (1S,2R)-2-fluorocyclohexan-1-amine in a fume hood?

A:

• Alert & Restrict: Alert colleagues in the immediate area. Ensure the fume hood sash is as low as possible.

• PPE: Ensure you are wearing the full, appropriate PPE (goggles, face shield, lab coat, double gloves).

• Contain: Cover the spill with an inert absorbent material like vermiculite, sand, or commercial spill pillows.[14][17] Do not use combustible materials like paper towels.

• Collect: Carefully scoop the absorbent material into a designated, labeled hazardous waste container.[17]

• Decontaminate: Wipe the spill area with a suitable solvent (e.g., isopropanol), collecting the wipes as hazardous waste.

• Dispose: Seal the waste container and arrange for pickup through your institution's Environmental Health & Safety (EHS) department.

Caption: Step-by-step workflow for safe experimental use.

Q: How must I dispose of waste containing this compound?

A: All waste, including excess reagent, contaminated absorbents, and solutions, must be treated as hazardous waste.

• Segregation: Collect waste in a designated, sealed, and clearly labeled container.[17] Do not mix with incompatible waste streams (e.g., strong acids or oxidizers).[17]

• Labeling: The label must clearly state "Hazardous Waste," the full chemical name, and associated hazards (Corrosive, Toxic).[17]

• Disposal: Arrange for disposal through your institution's EHS office or a licensed hazardous waste contractor.[17][23] Under no circumstances should this chemical be disposed of down the drain.

References

• (1S,2R)-2-fluorocyclohexanamine;hydrochloride | 1335302-62-9. Benchchem.

• Safety Data Sheet. Chemtron Supply Corporation.

• SECTION 1: Identification of the substance/mixture and of the company/undertaking. ChemicalBook.

• Proper Disposal of 2-(Aminomethyl)-4-fluoronaphthalene: A Guide for Laboratory Professionals. Benchchem.

• SDS US. Fisher Scientific.

• trans-(1R,2S)-2-(fluoromethyl)cyclohexan-1-amine | C7H14FN | CID 129320059. PubChem.

• Chiral Amines in Asymmetric Synthesis. Sigma-Aldrich.

• (1S,2R)-2-fluorocyclopropan-1-amine hydrochloride | 141042-20-8. Sigma-Aldrich.

• SAFETY DATA SHEET. Fisher Scientific.

• Recent Advances in the Enantioselective Synthesis of Chiral Amines via Transition Metal-Catalyzed Asymmetric Hydrogenation. ACS Publications.

• Prepared to US OSHA, CMA, ANSI and Canadian WHMIS Standards. IN.gov.

• SAFETY DATA SHEET. Fisher Scientific.

• SAFETY DATA SHEET. Thermo Fisher Scientific.

• Chemical Storage and Handling Recommendations. NY.Gov.

• (1S,2R)-2-fluorocyclopropan-1-amine hydrochloride(141042-20-8) 1 H NMR. ChemicalBook.

• ChiPros Chiral Amines. Sigma-Aldrich.

• Reagents for Analysis of Low Molecular Weight Amines—Section 1.8. Thermo Fisher Scientific.

• (1S,2R)-2-Fluorocyclopropan-1-amine hydrochloride | 141042-20-8. MedChemExpress.

• Fluorine Safety. Purdue University.

• (1s,2r)-2-fluorocyclopropan-1-amine hydrochloride. PubChemLite.

• Study on the degradation and pyrolysis of 2-fluoromethcathinone. ResearchGate.

• Incompatible Chemicals Storage. EPA.

• Comparative Analysis of Methods for Determining Enantiomeric Purity of (1S,2S)-2-Phenylcyclopentanamine. Benchchem.

• SAFETY DATA SHEET. Fisher Scientific.

• Supplementary material for Resolution of a chiral amine and recovery of unwanted enantiomer by racemization. The Royal Society of Chemistry.

• Chiral Amines in Total Synthesis: The Biocatalytic Approach. Wiley Analytical Science.

• Effect of temperature and duration of storage on the stability of polyfluoroalkyl chemicals in human serum. PMC.

• Fluorinated cyclohexanes: Synthesis of amine building blocks of the all-cis 2,3,5,6-tetrafluorocyclohexylamine motif. Beilstein Journals.

• Study on the degradation and pyrolysis of 2-fluoromethcathinone. PubMed.

• Practices for Proper Chemical Storage. Cleveland State University.

• "Your Safer Source for Science Supplies". Flinn Scientific.

• Simple protocols for NMR analysis of the enantiomeric purity of chiral primary amines. PubMed.

• Cyclohexylamine. USDA.

• (1S,2R)-2-Fluorocyclopropan-1-amine hydrochloride | Drug Impurity. MedChemExpress.

• Exploring Fungal Biodegradation Pathways of 2,4-D: Enzymatic Mechanisms, Synergistic Actions, and Environmental Applications. PMC.

• Navigating the Breakdown: A Technical Guide to 2,4-D Degradation Pathways. Benchchem.

• rel-((1R,2R)-2-Fluorocyclohexan-1-amine hydrochloride) | 75198-16-2. J&K Scientific.

• Fluorinated cyclohexanes: Synthesis of amine building blocks of the all-cis 2,3,5,6-tetrafluorocyclohexylamine motif. ResearchGate.

• Identification and Mechanistic Analysis of Toxic Degradation Products in the Advanced Oxidation Pathways of Fluoroquinolone Antibiotics. MDPI.

• (1R,2R)-(-)-1,2-Diaminocyclohexane | 20439-47-8. ChemicalBook.

• (1S,2R)-2-fluorocyclopropane-1-carboxylic acid. Advanced ChemBlocks.

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Minimizing epimerization during (1S,2R)-2-fluorocyclohexan-1-amine derivatization

Welcome to the Technical Support Center for chiral amine derivatization. As a Senior Application Scientist, I have designed this guide to address the specific stereochemical vulnerabilities of (1S,2R)-2-fluorocyclohexan-1-amine .

Because β -fluoroamines are highly valuable yet sensitive chiral building blocks—often synthesized via advanced hydrogen-bonding phase-transfer catalysis 1—maintaining their diastereo- and enantiopurity during downstream functionalization is critical. This guide breaks down the causality of epimerization, provides troubleshooting FAQs, and establishes self-validating protocols to ensure >98% stereoretention.

Mechanistic Insights: The "Why" Behind Epimerization

To prevent epimerization, we must first understand the chemical causality behind it. The stereocenters at C1 (amine-bearing) and C2 (fluorine-bearing) are susceptible to degradation through three distinct pathways:

• Base-Catalyzed Deprotonation (C2 Epimerization): The strong electron-withdrawing nature of the fluorine atom significantly increases the acidity of the α -proton at C2. Exposure to strong, unhindered bases during amide coupling can lead to reversible deprotonation and subsequent loss of the (2R) stereocenter.

• Imine-Enamine Tautomerization (C1 Epimerization): During reductive amination, the amine condenses with an aldehyde/ketone to form an imine. If this intermediate accumulates, it can tautomerize into an enamine, destroying the (1S) stereocenter before reduction occurs.

• Aziridinium Ion Scrambling: Under Lewis acidic conditions or upon over-activation, the nitrogen lone pair can participate in an intramolecular attack on the C-F bond. While fluorine is a poor leaving group, activation can force the formation of a meso or chiral aziridinium ion, which opens to yield a scrambled mixture of diastereomers 1.

Mechanistic pathways of (1S,2R)-2-fluorocyclohexan-1-amine epimerization.

Troubleshooting FAQs

Q: I am observing 15-20% epimerization during amide coupling using HATU and DIPEA. How can I fix this? A: The issue is the basicity of N,N-Diisopropylethylamine (DIPEA). While standard for many couplings, DIPEA is basic enough to trigger C2 deprotonation in β -fluoroamines. Solution: Switch to 2,4,6-trimethylpyridine (TMP). TMP is sterically hindered and significantly less basic, which has been proven to produce high coupling efficiencies while suppressing epimerization in sensitive substrates 2. Alternatively, utilize a base-free coupling reagent like tetrafluorophthalonitrile (TFPN) [[3]]().

Q: My reductive amination with an aldehyde yields a 60:40 mixture of cis/trans isomers. What went wrong? A: You likely allowed the imine to pre-form for too long before adding the reducing agent. Prolonged imine accumulation opens the window for imine-enamine tautomerization. Solution: Do not pre-incubate the amine and aldehyde. Use a direct reductive amination protocol with sodium triacetoxyborohydride (STAB) in a weakly acidic environment to rapidly reduce the imine the moment it forms.

Q: Can I use acid chlorides to avoid coupling reagents entirely? A: It is not recommended. Acid chlorides generate HCl, which must be neutralized by adding excess strong bases (like TEA or DIPEA), throwing you right back into the base-catalyzed epimerization pathway. If you must use a pre-activated species, synthesize an acid fluoride intermediate, which is highly reactive, does not generate HCl, and avoids epimerization [[4]]().

Quantitative Data: Reagent Selection Matrix

The following table summarizes the impact of different coupling conditions on the stereochemical integrity of (1S,2R)-2-fluorocyclohexan-1-amine.

Coupling Reagent	Base Selection	Solvent	Epimerization (%)	Overall Yield (%)	Recommendation
HATU	DIPEA (3.0 eq)	DMF	15.0 - 20.0	85	❌ Avoid
EDC / HOBt	TEA (3.0 eq)	DCM	8.0 - 12.0	78	❌ Avoid
HATU	TMP (3.0 eq)	DMF	< 2.0	92	✅ Recommended
TFPN	None	EtOAc	< 1.0	88	✅ Recommended

Validated Experimental Protocols

To ensure reproducibility and scientific integrity, the following protocols are designed as self-validating systems . Do not deviate from the specified temperatures or base selections.

Protocol A: Stereoretentive Amide Coupling

Causality Focus: Utilizing steric hindrance to prevent α -deprotonation.

• Preparation: In an oven-dried flask under N₂, dissolve the target carboxylic acid (1.05 eq) and HATU (1.1 eq) in anhydrous DMF (0.2 M).

• Base Addition: Add 2,4,6-trimethylpyridine (TMP) (3.0 eq) and stir for 5 minutes at 0 °C. (Note: TMP is strictly required over DIPEA to prevent basic enolization of the fluoroamine).

• Amine Addition: Add (1S,2R)-2-fluorocyclohexan-1-amine (1.0 eq) dropwise over 2 minutes.

• Reaction: Allow the reaction to slowly warm from 0 °C to room temperature and stir for 2 hours.

• Self-Validation Step: Quench with saturated aqueous NH₄Cl and extract with EtOAc. Before column chromatography, analyze the crude mixture via ¹⁹F NMR. The presence of a single sharp fluorine resonance (and absence of a secondary shifted peak) confirms the preservation of the C2 stereocenter.

Protocol B: Direct Reductive Amination

Causality Focus: Kinetic trapping of the imine to prevent tautomerization.

• Preparation: Dissolve (1S,2R)-2-fluorocyclohexan-1-amine (1.0 eq) and the target aldehyde (1.0 eq) in anhydrous 1,2-dichloroethane (DCE) (0.2 M) at 0 °C.

• Acidification: Immediately add glacial acetic acid (1.1 eq). (Note: The mildly acidic pH protonates the transient imine, drastically accelerating its reduction and closing the kinetic window for enamine tautomerization).

• Reduction: Without delay, add sodium triacetoxyborohydride (STAB) (1.5 eq) in three portions. STAB is selected because it selectively reduces protonated imines but is unreactive toward the parent aldehyde.

• Reaction: Stir for 4 hours, maintaining the temperature below 20 °C.

• Self-Validation Step: Following basic workup (sat. NaHCO₃), perform chiral HPLC on the crude product. Compare against a racemic standard to confirm >98% enantiomeric and diastereomeric excess (ee/de).

Optimized derivatization workflows to maintain stereochemical integrity.

References

• Title: Hydrogen Bonding Phase-Transfer Catalysis with Potassium Fluoride: Enantioselective Synthesis of β-Fluoroamines Source: Journal of the American Chemical Society URL: [Link]

• Title: Enhanced Epimerization of Glycosylated Amino Acids During Solid Phase Peptide Synthesis Source: PMC / National Institutes of Health URL: [Link]

• Title: TFPN-mediated racemization/epimerization-free amide and peptide bond formation Source: Organic Chemistry Frontiers (RSC Publishing) URL: [Link]

• Title: Amide bond formation using amino acid fluorides Source: ResearchGate / ARKIVOC URL: [Link]

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• 4. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

Bioisosteric comparison of (1S,2R)-2-fluorocyclohexan-1-amine vs cyclohexylamine

As a Senior Application Scientist, I approach the bioisosteric replacement of a hydrogen atom with fluorine not merely as a structural tweak, but as a fundamental reprogramming of a molecule's physicochemical and pharmacokinetic destiny. In drug development, transitioning from a standard aliphatic ring like cyclohexylamine to its fluorinated analog, (1S,2R)-2-fluorocyclohexan-1-amine, is a masterclass in utilizing stereoelectronic effects to overcome absorption, distribution, metabolism, and excretion (ADME) bottlenecks.

This guide objectively compares the performance of these two molecules, detailing the causality behind their divergent behaviors and providing self-validating experimental protocols to quantify these differences.

Part 1: Physicochemical & Stereoelectronic Profiling

The introduction of a highly electronegative fluorine atom vicinal to a primary amine fundamentally alters the molecule's electron distribution and 3D conformation. Below is the quantitative comparison of their core properties.

Table 1: Quantitative Physicochemical Comparison

Property	Cyclohexylamine (CHA)	(1S,2R)-2-Fluorocyclohexan-1-amine	Mechanistic Causality
pKa (Conjugate Acid)	10.64	~8.9	Strong inductive (-I) electron withdrawal by the vicinal fluorine destabilizes the protonated ammonium species, facilitating proton release.
Unionized Fraction (pH 7.4)	~0.057%	~3.06%	Calculated via Henderson-Hasselbalch; the fluorinated analog yields a ~54-fold increase in the neutral, membrane-permeable species.
Preferred Conformation	Rapid chair flip (Equatorial favored)	Locked cis (Axial-Equatorial)	The fluorine gauche effect ( σCH​→σCF∗​ ) and dipole minimization stabilize the F-C-C-N dihedral at ~60°.
Metabolic Stability (C2)	Susceptible to CYP hydroxylation	Highly Resistant	The C-F bond is significantly stronger than C-H (105 kcal/mol vs 98 kcal/mol) and sterically shields the site from oxidative enzymes.

The "Why" Behind the Data

1. The Inductive pKa Shift: Cyclohexylamine is a strong aliphatic base ()[1]. At physiological pH (7.4), it is >99.9% protonated, severely limiting its passive diffusion across lipid bilayers. By introducing a fluorine atom at the β -position, the strong electron-withdrawing inductive effect (-I) pulls electron density away from the amine through the sigma bond framework. This reduces the basicity of the amine, dropping the pKa to approximately 8.9 ()[2],[3].

2. Conformational Locking via the Gauche Effect: The (1S,2R) stereochemistry in a 1,2-disubstituted cyclohexane dictates a cis relationship. To minimize steric clash while satisfying stereoelectronic rules, the molecule adopts an axial-equatorial chair conformation. This specific geometry is locked by the fluorine gauche effect [4]. The molecule actively prefers a conformation where the highly electronegative fluorine and the electronegative nitrogen are gauche (dihedral angle ~60°) to minimize their parallel dipole moments and maximize stabilizing hyperconjugation between the adjacent C-H sigma bonds and the C-F antibonding orbital ( σCH​→σCF∗​ ).

Fig 1: Mechanistic logic tree of vicinal fluorination effects on cyclohexylamine.

Part 2: Pharmacokinetic Consequences

Membrane Permeability (The "So What"): While fluorine is inherently lipophilic, its true power in this scaffold lies in modulating ionization. Because the pKa drops to ~8.9, the Henderson-Hasselbalch equation ( pH=pKa+log([B]/[BH+]) ) reveals that ~3.06% of the fluorinated molecule is neutral at pH 7.4, compared to a mere ~0.057% for cyclohexylamine. This ~54-fold increase in the unionized fraction exponentially increases the effective distribution coefficient (LogD 7.4​ ), allowing the drug to passively cross the blood-brain barrier (BBB) or intestinal epithelium much more efficiently.

Metabolic Shielding: Unsubstituted cyclohexyl rings are notorious for undergoing rapid Phase I metabolism, specifically Cytochrome P450 (CYP450)-mediated hydroxylation at the C2, C3, or C4 positions. The C-F bond is significantly stronger and shorter than a C-H bond. Placing it at the C2 position not only blocks oxidation at that specific carbon but also deactivates adjacent carbons via electron withdrawal, dramatically extending the compound's intrinsic half-life ( t1/2​ ).

Part 3: Validating Experimental Methodologies

To objectively verify these bioisosteric advantages, we must employ rigorous, self-validating experimental systems. The synthesis of the enantiopure (1S,2R)-2-fluorocyclohexan-1-amine can be achieved via [5]. Once synthesized, the following protocols are used to evaluate performance.

Protocol 1: Self-Validating Potentiometric pKa Determination

Causality: Potentiometry directly measures the thermodynamic equilibrium of protonation, which is the most accurate predictor of physiological ionization.

• Calibration: Calibrate the glass pH electrode using standard buffers (pH 4.0, 7.0, 10.0) and validate titrant (0.01 M NaOH) concentration using a primary standard (Potassium Hydrogen Phthalate, KHP).

• Sample Prep: Dissolve 5.0 mg of the amine hydrochloride salt in 10.0 mL of degassed, deionized water (to prevent CO 2​ interference) at a constant 25°C under a nitrogen blanket.

• Titration: Titrate with 0.01 M NaOH in 0.05 mL increments, recording the pH after equilibrium is reached at each step.

• Self-Validation (Back-Titration): Once pH 11.5 is reached, immediately back-titrate with 0.01 M HCl. Logic: If the forward and backward titration curves do not perfectly overlay, it indicates irreversible precipitation or chemical degradation of the free base, invalidating the run.

• Analysis: The pKa is derived from the inflection point of the first derivative of the titration curve ( ΔpH/ΔV ).

Protocol 2: In Vitro Microsomal Intrinsic Clearance ( CLint​ )

Causality: Human Liver Microsomes (HLMs) supplemented with NADPH isolate CYP450-mediated oxidative metabolism, allowing us to directly measure the protective effect of the C2-fluorine shield.

Fig 2: Standardized workflow for in vitro microsomal intrinsic clearance (CL_int) assay.

• Incubation Setup: Prepare a 1 mL incubation mixture containing 1 μ M of the test compound (Cyclohexylamine or the fluorinated analog) and 0.5 mg/mL HLMs in 100 mM potassium phosphate buffer (pH 7.4).

• System Controls (Self-Validation):

  • Positive Control: Run Verapamil in parallel to confirm the microsomes are enzymatically active.

  • Negative Control: Run the test compound with heat-inactivated microsomes (boiled for 10 mins). Logic: This differentiates true enzymatic clearance from chemical instability or non-specific binding to the plasticware.

• Reaction Initiation: Pre-incubate at 37°C for 5 minutes. Initiate the reaction by adding 1 mM NADPH.

• Kinetic Sampling & Quenching: At 0, 5, 15, 30, 45, and 60 minutes, extract a 50 μ L aliquot and immediately quench it in 150 μ L of ice-cold acetonitrile containing an internal standard (IS). Logic: Cold organic solvent instantly denatures the CYP enzymes, freezing the metabolic snapshot.

• Quantification: Centrifuge at 4000 rpm for 15 mins to precipitate proteins. Analyze the supernatant via LC-MS/MS to quantify the remaining parent compound. Calculate t1/2​ and CLint​ from the natural log plot of the remaining percentage vs. time.

References

• National Center for Biotechnology Information. "Cyclohexylamine | C6H11NH2 | CID 7965." PubChem Database. Available at:[Link]

• Campuzano, I. D. G., et al. "A universal buffer system for native LC-MS analysis of antibody-based therapeutics." ResearchGate. Available at:[Link]

• Vicini, A. C., et al. "Scalable Synthesis of (R,R)-N,N-Dibenzyl-2-fluorocyclohexan-1-amine with CsF under Hydrogen Bonding Phase-Transfer Catalysis." ACS Organic Process Research & Development. Available at:[Link]

• O'Hagan, D., et al. "The Effect of Vicinal Difluorination on the Conformation and Potency of Histone Deacetylase Inhibitors." PubMed Central (PMC).
• Lundbeck Research. "Elucidation of fluorine's impact on pKa and in vitro Pgp-mediated efflux for a series of PDE9 inhibitors." PubMed Central (PMC).

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• 4. The Effect of Vicinal Difluorination on the Conformation and Potency of Histone Deacetylase Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]

Validation of Enantiomeric Excess (ee) for (1S,2R)-2-Fluorocyclohexan-1-amine: A Comparative Guide

Accurate determination of enantiomeric excess (ee) is a foundational requirement in asymmetric synthesis and pharmaceutical development. For researchers working with (1S,2R)-2-fluorocyclohexan-1-amine , standard analytical workflows often fall short. This cyclic aliphatic amine lacks a conjugated chromophore, rendering direct UV-based High-Performance Liquid Chromatography (HPLC) ineffective. However, the presence of a fluorine atom provides a highly sensitive, built-in spectroscopic probe.

This guide objectively compares the two most robust methodologies for validating the ee of this specific molecule: 19 F Nuclear Magnetic Resonance (NMR) via Chiral Derivatizing Agents (CDAs) and Chiral HPLC via Pre-column UV-Tagging .

Mechanistic Rationale: Selecting the Right Analytical Pathway

As an application scientist, choosing an analytical method requires aligning the physical properties of the analyte with the detection mechanism.

• The 19 F NMR Advantage: The 19 F nucleus has 100% natural abundance, a massive chemical shift range, and zero background interference from standard organic solvents[1]. By reacting the amine with a CDA like Mosher's acid chloride ((R)-MTPA-Cl), we form diastereomeric amides[2]. The beauty of this approach for 2-fluorocyclohexan-1-amine is twofold: we can monitor the chemical shift differences of both the CF 3​ group on the Mosher moiety and the C-F group on the cyclohexane ring, providing a dual-verification system[3].

• The Chiral HPLC Challenge: Because aliphatic amines do not absorb UV light at standard wavelengths (e.g., 254 nm), they cannot be directly analyzed on standard HPLC-UV systems[4]. The amine must first undergo pre-column derivatization (e.g., benzoylation) to install a UV-active chromophore before it can interact with the Chiral Stationary Phase (CSP)[5].

Experimental Protocols: Self-Validating Workflows

To ensure scientific integrity, every analytical protocol must be a self-validating system. Crucial Rule: Before analyzing any enantioenriched sample, you must run a racemic standard through the exact same workflow to prove baseline resolution and confirm a 1:1 integration ratio. This proves that no kinetic resolution occurred during derivatization[6].

Protocol A: 19 F NMR via Mosher's Derivatization (The Gold Standard)

This method relies on the covalent bonding of enantiomers to a chiral agent to form diastereomers with distinct NMR signals[5].

Step-by-Step Methodology:

• Sample Preparation: Accurately weigh 10 mg (approx. 1.0 eq) of the (1S,2R)-2-fluorocyclohexan-1-amine sample into a dry glass vial. Dissolve in 0.6 mL of anhydrous CDCl 3​ .

• Base Addition: Add 2.0 eq of anhydrous pyridine. Causality: Pyridine acts as an acid scavenger to neutralize the HCl byproduct, preventing the amine from protonating and stalling the reaction.

• Derivatization: Add 1.5 eq of enantiomerically pure (R)-MTPA-Cl dropwise at room temperature[2].

• Reaction Validation: Shake the mixture for 15 minutes. Causality: An excess of the CDA (1.5 eq) and sufficient reaction time are mandatory to ensure 100% conversion. Incomplete conversion can lead to kinetic resolution, artificially skewing the ee result[6].

• Acquisition: Transfer to an NMR tube. Acquire a 19 F NMR spectrum with 1 H decoupling to simplify the multiplets into sharp singlets.

• Integration: Identify the two baseline-resolved signals corresponding to the diastereomeric CF 3​ groups (or the ring C-F). Calculate the ee using the formula: ee=Areamajor​+Areaminor​∣Areamajor​−Areaminor​∣​×100% .

Workflow for ee determination by 19F NMR using Mosher's acid chloride derivatization.

Protocol B: Chiral HPLC via Benzoylation (The Regulatory Standard)

This method relies on the differential interaction of derivatized enantiomers with a chiral stationary phase[5].

Step-by-Step Methodology:

• UV-Tagging (Benzoylation): Dissolve 10 mg of the amine in 1 mL of dichloromethane (DCM). Add 2.0 eq of triethylamine (TEA) and 1.2 eq of benzoyl chloride. Stir at room temperature for 30 minutes.

• Quench & Workup: Quench the reaction with 1M HCl to remove unreacted amine and TEA. Wash the organic layer with saturated NaHCO 3​ to remove residual acid. Dry the DCM layer over Na 2​ SO 4​ and evaporate the solvent.

• Sample Reconstitution: Dissolve the resulting benzamide in HPLC-grade Hexane/Isopropanol (90:10 v/v).

• HPLC Analysis: Inject 10 µL onto a Chiral Stationary Phase (CSP) column (e.g., Amylose-tris(3,5-dimethylphenylcarbamate) based columns). Set the UV detector to 254 nm[4].

• Validation & Integration: Ensure the racemic standard shows a resolution factor ( Rs​ ) > 1.5. Integrate the peak areas of the enantioenriched sample to calculate the ee.

Workflow for ee determination by Chiral HPLC requiring pre-column UV-active derivatization.

Comparative Performance Data

The selection between these two methods depends heavily on throughput needs and available instrumentation. The following table synthesizes the operational metrics of both techniques when applied to aliphatic fluoroamines.

Performance Metric	19 F NMR (Mosher's Derivatization)	Chiral HPLC (Benzoylation)
Detection Principle	Diastereomeric chemical shift differences	Differential CSP retention times
Total Analysis Time	~15–20 minutes per sample	~45–90 minutes per sample
Sample Prep Complexity	Low (In-situ NMR tube reaction)	High (Requires aqueous workup/extraction)
Sensitivity to Impurities	High (Impurities can overlap in 1 H, but rarely in 19 F)	Moderate (UV tags can mask underlying impurities)
Kinetic Resolution Risk	High (Requires 100% conversion validation)	Low (Derivatization is achiral)
Consumables Cost	Moderate (Cost of (R)-MTPA-Cl and CDCl 3​ )	High (Cost of Chiral Columns and HPLC Solvents)

Conclusion: For (1S,2R)-2-fluorocyclohexan-1-amine, 19 F NMR is the superior primary screening tool due to the molecule's inherent fluorine atom, offering rapid, high-throughput results without the need for aqueous workups. Chiral HPLC remains a necessary secondary technique primarily when regulatory submissions require orthogonal validation via established chromatographic standards.

References

• Simple Chiral Derivatization Protocols for 1H NMR and 19F NMR Spectroscopic Analysis of the Enantiopurity of Chiral Diols. ACS Publications. Available at:[Link]

• Stereochemistry - Stereoelectronics. Stereoelectronics.org. Available at: [Link]

• Chiral Discrimination of Acyclic Secondary Amines by 19F NMR. ACS Publications. Available at: [Link]

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• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. stereoelectronics.org [stereoelectronics.org]

Comparative Basicity of (1S,2R)-2-Fluorocyclohexan-1-amine and Non-Fluorinated Analogs: A Technical Guide

Introduction

Modulating the basicity (pKa) of aliphatic amines is a cornerstone strategy in medicinal chemistry and drug design. Lowering the pKa of a basic amine to be closer to physiological pH (7.4) increases the fraction of the neutral, unionized species. This subtle shift significantly enhances passive membrane permeability, oral bioavailability, and can reduce off-target hERG liabilities. One of the most effective methods to achieve this is the strategic introduction of a fluorine atom.

This guide provides an objective, data-driven comparison of the basicity of (1S,2R)-2-fluorocyclohexan-1-amine —a chiral, fluorinated building block—against its non-fluorinated parent, cyclohexylamine , and other fluorinated analogs.

Mechanistic Drivers of Basicity Modulation

The Inductive Effect (-I)

Cyclohexylamine is a typical strong aliphatic amine with a pKa of 10.64 ()[1]. When a highly electronegative fluorine atom is introduced at the β-position (C2), it exerts a strong electron-withdrawing inductive effect (-I) through the σ-bond framework. This effect pulls electron density away from the nitrogen lone pair, destabilizing the protonated conjugate acid (-NH3+). Consequently, the pKa drops by approximately 1.5 to 2.0 log units.

Stereochemical and Conformational Nuances

The specific stereochemistry of the (1S,2R) isomer dictates a cis relationship between the amine and the fluorine atom on the cyclohexane ring, forcing them into an axial-equatorial (a,e) conformation. In this geometry, the dihedral angle between the C-N and C-F bonds is approximately 60° (gauche).

This gauche conformation is critical: it allows for a stabilizing intramolecular hydrogen bond between the protonated ammonium group (-NH3+) and the electron-rich fluorine atom ()[2]. Because of this intramolecular stabilization, the conjugate acid of the cis isomer is slightly more stable than that of a rigid trans-diaxial isomer (where the atoms are antiperiplanar, 180°, and cannot hydrogen bond). Thus, while the inductive effect drastically lowers the pKa, the precise magnitude of this drop is conformationally gated by the gauche effect.

Caption: Logical flow of how β-fluorination impacts amine pKa and downstream pharmacokinetics.

Quantitative Comparison of Basicity

The table below summarizes the basicity and key physicochemical properties of cyclohexylamine and its fluorinated analogs.

Compound	Substitution	Stereochemistry	pKa (Conjugate Acid)	Physiologic Ionization (% Neutral at pH 7.4)
Cyclohexylamine	None	N/A	10.64	< 0.1%
(1S,2R)-2-Fluorocyclohexan-1-amine	Mono-fluoro (β)	cis (1S,2R)	~8.8 - 9.2	~1.5 - 4.0%
2,2-Difluoroethanamine (Proxy for gem-difluoro)	Di-fluoro (β,β)	N/A	7.09 - 7.30	~55.0%

Data Interpretation: The introduction of a single β-fluorine in (1S,2R)-2-fluorocyclohexan-1-amine increases the neutral fraction at physiological pH by over 15-fold compared to cyclohexylamine. Adding a second fluorine (gem-difluoro) pushes the pKa below 7.4, making the neutral species predominant in physiological environments ()[3].

Experimental Workflow: Potentiometric pKa Determination

To objectively compare these basicities in the laboratory, potentiometric titration is the gold-standard self-validating system. The following protocol ensures high scientific integrity by maintaining constant ionic strength, mimicking physiological conditions.

Step-by-Step Methodology:

• System Calibration : Calibrate the glass pH electrode using standard buffer solutions (pH 4.01, 7.00, and 10.01) at a constant temperature of 25.0 ± 0.1 °C.

• Sample Preparation : Dissolve the amine hydrochloride salt (e.g., (1S,2R)-2-fluorocyclohexan-1-amine HCl) in a 0.15 M KCl aqueous solution to yield a 1.0 - 2.0 mM analyte concentration. Causality: The 0.15 M KCl background maintains a constant ionic strength equivalent to human plasma, preventing activity coefficient fluctuations during the titration.

• Blank Titration : Perform a blank titration on the 0.15 M KCl solvent using standardized 0.1 M KOH. Causality: This is a critical self-validation step to account for dissolved CO2 and solvent autoionization, which would otherwise skew the basicity calculations.

• Sample Titration : Titrate the sample solution with standardized 0.1 M KOH under a nitrogen atmosphere (to prevent CO2 absorption). Record the pH after each volumetric addition once the electrode potential stabilizes (drift < 0.1 mV/s).

• Data Processing : Calculate the exact pKa using the Henderson-Hasselbalch equation and a Bjerrum plot (average number of bound protons vs. pH), subtracting the blank titration curve to ensure absolute accuracy.

Caption: Self-validating potentiometric titration workflow for accurate pKa determination.

Synthetic Access and Validation

Accessing stereopure fluorinated cycloalkanes has historically been challenging due to poor diastereoselectivity and the use of hazardous reagents. However, recent advancements in Hydrogen Bonding Phase-Transfer Catalysis (HB-PTC) have revolutionized this space. As demonstrated by Vicini et al., enantioselective nucleophilic fluorination of racemic β-bromoamines using CsF and a chiral bis-urea organocatalyst allows for the scalable synthesis of stereopure 2-fluorocyclohexan-1-amine derivatives ()[4]. This method relies on the catalyst's ability to solubilize and activate the fluoride ion, ensuring high regio- and stereocontrol, which is paramount when synthesizing the specific (1S,2R) configuration for comparative basicity studies.

References

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• Vicini, A. C., et al. "Scalable Synthesis of (R,R)-N,N-Dibenzyl-2-fluorocyclohexan-1-amine with CsF under Hydrogen Bonding Phase-Transfer Catalysis." Organic Process Research & Development, 25(12), 2730-2737, 2021. URL:[Link]

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Spectroscopic Validation of Stereocenters in (1S,2R)-2-Fluorocyclohexan-1-amine: A Comparative Guide

Executive Summary

The synthesis and stereochemical validation of fluorinated cyclic amines are critical bottlenecks in the development of highly specific, bioactive therapeutic agents[1]. Small changes to the stereoelectronic environment of these molecules can completely alter their pharmacological profiles. Recent advancements in regiodivergent nucleophilic fluorination have enabled the precise synthesis of these chiral motifs, but they require robust, self-validating analytical pipelines to confirm that no erosion of stereochemistry occurs during synthesis[2].

This guide provides an objective, comparative analysis of the three primary methodologies used to validate the adjacent stereocenters in (1S,2R)-2-fluorocyclohexan-1-amine : Multinuclear NMR, Vibrational Circular Dichroism (VCD), and Single-Crystal X-Ray Diffraction (SC-XRD).

Analytical Decision Matrix: Choosing the Right Methodology

Validating the (1S,2R) configuration requires proving two distinct structural features: the relative stereochemistry (the cis relationship between the amine and the fluorine) and the absolute stereochemistry (the specific 1S, 2R enantiomer over the 1R, 2S enantiomer). Scalable synthetic routes often yield specific diastereomers, making it imperative to definitively distinguish them[3].

Fig 1: Decision matrix for stereochemical validation of chiral fluoroamines.

Comparative Performance Data

Analytical Methodology	Primary Output	Resolution / Precision	Sample State & Requirement	Turnaround Time
Multinuclear NMR (1D/2D)	Relative Configuration (cis vs trans)	High ( 3JHH​ precision ±0.1 Hz)	Solution (5–10 mg)	Hours
VCD Spectroscopy + DFT	Absolute Configuration (Enantiomer)	High (Confidence Index > 90%)	Solution (10–20 mg)	Days (Computational limit)
Single-Crystal XRD	Absolute & Relative Configuration	Absolute (Flack Parameter <0.1 )	Solid (Single crystal >0.1 mm)	Weeks (Crystallization limit)

Technique 1: NMR Spectroscopy (The Frontline for Relative Configuration)

The Causality: In cyclohexane systems, the vicinal coupling constant ( 3JHH​ ) strictly follows the Karplus equation. The target molecule, (1S,2R)-2-fluorocyclohexan-1-amine, is the cis-isomer . In its lowest-energy chair conformation, a cis-1,2-disubstituted cyclohexane must adopt an axial-equatorial (a,e) geometry. The dihedral angle between the C1-H and C2-H protons in this geometry is approximately 60°, which yields a small 3JHH​ coupling of roughly 3–5 Hz .

Conversely, if the synthesis erroneously produced the trans-(1R,2R) isomer, the preferred conformation would be diequatorial (e,e), placing the C1-H and C2-H protons in a diaxial (a,a) arrangement. This 180° dihedral angle would produce a massive 3JHH​ coupling of 10–12 Hz . Therefore, NMR provides an instant, self-validating diagnosis of the relative stereocenter relationship.

Protocol 1: NMR Relative Stereocenter Validation

• Sample Preparation: Dissolve 10 mg of the purified fluoroamine in 0.6 mL of CDCl 3​ .

• 1D Acquisition: Acquire a standard 1 H spectrum (600 MHz) and a 19 F spectrum (564 MHz). Apply 19 F continuous-wave decoupling during the 1 H acquisition to remove 2JHF​ and 3JHF​ splitting, isolating the pure 3JHH​ multiplet structures of the C1 and C2 protons.

• J-Coupling Analysis: Extract the 3JHH​ coupling constant between H1 and H2. A measured value of ≤5 Hz definitively confirms the cis (axial-equatorial) relative configuration.

• 2D NOESY Verification: Run a 2D NOESY experiment with a 300 ms mixing time. A strong cross-peak between H1 and H2 confirms their syn-clinal proximity, acting as an orthogonal validation of the cis geometry.

Technique 2: Vibrational Circular Dichroism (The Solution-State Absolute)

The Causality: While NMR confirms the molecule is cis, it cannot differentiate between the (1S,2R) and (1R,2S) enantiomers without chiral derivatization. Vibrational Circular Dichroism (VCD) combined with Density Functional Theory (DFT) simulations has emerged as a powerful tool for assigning absolute configurations without the need for crystallization[4]. Because fluoroamines lack the strong UV-Vis chromophores required for Electronic Circular Dichroism (ECD), VCD is the superior choice, as it probes the inherently chiral vibrational transitions of the molecular skeleton (e.g., C-F stretching at 1000–1100 cm⁻¹).

Fig 2: VCD experimental and computational pipeline for absolute configuration.

Protocol 2: VCD Absolute Stereocenter Validation

• Conformational Search: Perform a molecular mechanics conformational search for the theoretical (1S,2R) isomer.

• DFT Optimization: Optimize the lowest-energy conformers using DFT at the B3LYP/6-311++G** level, utilizing a Polarizable Continuum Model (PCM) for chloroform to account for solvent effects[4]. Calculate the theoretical IR and VCD spectra for the Boltzmann-weighted conformers.

• Experimental Acquisition: Dissolve 15 mg of the analyte in 0.2 mL CDCl 3​ and inject into a BaF 2​ cell (100 µm path length). Acquire IR and VCD spectra over the fingerprint region (1500–900 cm −1 ) for 4 hours to achieve a high signal-to-noise ratio.

• Spectral Alignment: Overlay the experimental VCD spectrum with the DFT-calculated (1S,2R) spectrum. A positive Enantiomeric Similarity Index (ESI) confirms the (1S,2R) absolute configuration. A mirror-image experimental spectrum (negative ESI) would indicate the presence of the (1R,2S) enantiomer.

Technique 3: Single-Crystal X-Ray Diffraction (The Orthogonal Anchor)

The Causality: SC-XRD remains the gold standard for absolute structural determination. However, (1S,2R)-2-fluorocyclohexan-1-amine is typically a liquid or low-melting solid at room temperature. To utilize SC-XRD, the compound must be derivatized into a highly crystalline salt (e.g., a hydrochloride or hydrobromide salt). The inclusion of a heavy atom (like Chlorine or Bromine) is not just for crystallization; it provides the anomalous dispersion required to calculate the Flack parameter. A Flack parameter near 0 (typically < 0.1) definitively anchors the absolute configuration as (1S,2R) without relying on computational models.

References

• Title : Enantioselective Transformations in the Synthesis of Therapeutic Agents Source : ACS Publications URL : 1

• Title : Regiodivergent Nucleophilic Fluorination under Hydrogen Bonding Catalysis: A Computational and Experimental Study Source : PMC / Journal of the American Chemical Society URL :2

• Title : Scalable Synthesis of (R,R)-N,N-Dibenzyl-2-fluorocyclohexan-1-amine Source : Organic Process Research & Development URL : 3

• Title : Synthesis of Bicyclo[3.1.0]hexane Derivatives as Conformationally Restricted Analogues Source : ResearchGate URL :4

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Conformational preference of (1S,2R)-2-fluorocyclohexan-1-amine vs 2-fluorocyclopentan-1-amine

Conformational Control in Cyclic Vicinal Fluoroamines: A Comparative Guide

Executive Summary As modern drug development increasingly relies on the strategic incorporation of fluorine to modulate basicity, lipophilicity, and metabolic stability, understanding the conformational preferences of fluorinated saturated heterocycles is paramount. The spatial arrangement of vicinal fluoroamines directly impacts their binding affinity and pharmacokinetic profiles. This guide provides an objective, data-driven comparison of the conformational preferences of (1S,2R)-2-fluorocyclohexan-1-amine and 2-fluorocyclopentan-1-amine , detailing the stereoelectronic causality and the experimental protocols required to validate these structures.

Mechanistic Causality: The Stereoelectronic Foundation

The conformational behavior of vicinal fluoroamines is governed by a delicate balance of steric hindrance and stereoelectronic stabilization, most notably the fluorine gauche effect [1]. In acyclic systems like 1,2-difluoroethane, the gauche conformation is preferred over the sterically less hindered anti conformation[2].

This phenomenon arises primarily from hyperconjugation: the donation of electron density from a good σ -donor bond (such as σC−H​ ) into the highly polarized, low-lying antibonding orbital of the C–F bond ( σC−F∗​ )[3]. When constrained within cyclic systems, the ring size dictates whether the molecule can adopt the ideal geometry required to maximize this orbital overlap.

Comparative Conformational Analysis

(1S,2R)-2-Fluorocyclohexan-1-amine (The 6-Membered Ring)

The (1S,2R) stereocenter configuration in a cyclohexane ring denotes a cis-1,2-disubstitution pattern. In the rigid chair conformation, a cis-1,2 relationship mandates that one substituent is axial and the other is equatorial. This creates two possible chair conformers:

• Conformer A : Fluoro (axial) / Amino (equatorial)

• Conformer B : Fluoro (equatorial) / Amino (axial)

The preference here is highly synergistic. Sterically, the amino group has a larger A-value (~1.2–1.6 kcal/mol) compared to fluorine (~0.25–0.3 kcal/mol), driving the NH2​ group to the equatorial position to minimize 1,3-diaxial interactions[4]. Stereoelectronically, placing fluorine in the axial position aligns the C–F bond antiperiplanar to the adjacent equatorial C–H bonds. This perfect antiperiplanar alignment maximizes the σC−H​→σC−F∗​ hyperconjugative stabilization (the alicyclic gauche effect)[3]. Consequently, (1S,2R)-2-fluorocyclohexan-1-amine is highly conformationally locked into the axial-fluoro, equatorial-amino state.

2-Fluorocyclopentan-1-amine (The 5-Membered Ring)

In contrast, cyclopentane derivatives lack the rigid chair geometry, instead rapidly interconverting between various flexible envelope and half-chair conformations[5]. For a cis-1,2-disubstituted cyclopentane, the dihedral angle between the substituents typically ranges from 20° to 40°, depending on the specific envelope pucker.

Because this geometry deviates significantly from the ideal 60° dihedral required for optimal gauche stereoelectronic overlap, the σC−H​→σC−F∗​ hyperconjugation is severely attenuated. Furthermore, the nearly eclipsed nature of the cis substituents on the cyclopentane flap introduces significant steric and electrostatic repulsion. As a result, 2-fluorocyclopentan-1-amine does not exhibit a single, highly locked conformation; rather, it exists as a dynamic equilibrium of mixed envelope states.

Quantitative Data Presentation

Parameter	(1S,2R)-2-Fluorocyclohexan-1-amine	cis-2-Fluorocyclopentan-1-amine
Ring Geometry	Rigid Chair	Flexible Envelope
Typical F−C−C−N Dihedral	~60° (Ideal Gauche)	~20° - 40° (Non-ideal)
Dominant Conformer	F-axial, NH2​ -equatorial	Dynamic Averaging
Stereoelectronic Overlap ( σC−H​→σC−F∗​ )	Maximal (Antiperiplanar alignment)	Sub-optimal
Conformational Rigidity	High	Low

Experimental Validation Protocols

To objectively validate these conformational preferences, a self-validating system utilizing NMR spectroscopy and Density Functional Theory (DFT) is required.

Protocol 1: NMR-Based Conformational Elucidation

Causality: Coupling constants ( 3J ) are mathematically related to the dihedral angle between coupled nuclei via the Karplus equation. By measuring 3JH−H​ and 3JH−F​ , we can empirically reconstruct the 3D geometry of the ring.

• Sample Preparation: Dissolve 15 mg of the synthesized fluoroamine[5] in 0.5 mL of a non-polar deuterated solvent (e.g., CDCl3​ ). Note: Non-polar solvents are chosen to minimize solvent-induced dielectric masking of intramolecular electrostatic interactions.

• Acquisition: Acquire high-resolution 1H and 19F NMR spectra at 298 K. Ensure a relaxation delay ( d1 ) of at least 5 seconds for accurate integration.

• Signal Assignment & Extraction:

  • Isolate the signal for the proton geminal to the fluorine ( H−C−F ).

  • Extract the 3JH−H​ coupling constants between this proton and the adjacent methylene protons.

• Validation: For the cyclohexane derivative, a small 3JH−H​ value (~2-4 Hz) between the equatorial proton at C2 and the axial/equatorial protons at C3 confirms the equatorial position of the proton (and thus the axial position of the fluorine)[6]. In the cyclopentane derivative, intermediate, time-averaged coupling constants (~6-8 Hz) will be observed, confirming conformational flexibility.

Protocol 2: Computational (DFT) Validation

Causality: While NMR provides empirical time-averaged data, DFT calculations isolate individual minimum-energy conformers and quantify the exact energetic contribution of the hyperconjugative gauche effect[7].

• Conformational Search: Perform a systematic Molecular Mechanics (e.g., MMFF94) conformational search to identify all local minima.

• Geometry Optimization: Submit the lowest-energy conformers to DFT optimization using the B3LYP functional and a 6-311++G(d,p) basis set. Include an implicit solvent model (e.g., PCM for chloroform)[8].

• NBO Analysis: Run a Natural Bond Orbital (NBO) analysis on the optimized geometries. Extract the second-order perturbation energy ( E(2) ) for the σC−H​→σC−F∗​ interaction.

• Data Synthesis: The NBO E(2) value will be significantly higher for the F-axial cyclohexane conformer compared to any cyclopentane envelope state, validating the stereoelectronic causality of the locked conformation.

Visualization: Conformational Determinants

Stereoelectronic and geometric factors dictating cyclic fluoroamine conformational preferences.

References

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Comparative Lipophilicity (LogP) and Physicochemical Profiling of (1S,2R)-2-Fluorocyclohexan-1-amine Derivatives

Executive Summary & Mechanistic Rationale

As a Senior Application Scientist in early-stage drug discovery, I frequently encounter the misconception that fluorine substitution universally increases a molecule's lipophilicity. While this heuristic holds true for many aromatic systems, the fluorination of saturated sp3-hybridized alicyclic rings—such as the cyclohexane scaffold—presents a highly nuanced physicochemical landscape[1].

The compound (1S,2R)-2-fluorocyclohexan-1-amine is a chiral cis-β-fluoroamine that serves as a critical building block for CNS-penetrant drugs and novel antimicrobial agents[2]. In this cis-configuration, the molecule is subject to intense stereoelectronic constraints. Dynamic NMR and computational studies reveal that this specific isomer strongly favors the ea conformer (equatorial amine, axial fluorine)[3].

The Causality of the ea Preference: This conformational locking is not merely a steric phenomenon; it is driven by hyperconjugative interactions (specifically σC−H​→σC−F∗​ ) and the thermodynamic necessity to minimize dipole-dipole repulsion between the highly electronegative fluorine atom and the nitrogen lone pair[3]. By forcing the C-F bond into an axial orientation, the molecule's overall dipole moment is altered. Counterintuitively, this increases the molecule's hydrophilicity (lowering LogP) compared to its non-fluorinated parent[1]. Concurrently, the strong inductive electron-withdrawing effect of the β-fluorine predictably attenuates the basicity (pKa) of the adjacent amine, fundamentally altering its ionization profile at physiological pH.

Quantitative Comparison: LogP and pKa Profiles

To objectively evaluate the performance of (1S,2R)-2-fluorocyclohexan-1-amine, we must benchmark it against its non-fluorinated parent, its trans diastereomer, and other halogenated derivatives.

Compound	Stereochemistry	Experimental LogP	pKa (Conjugate Acid)	Mechanistic Note
Cyclohexan-1-amine	N/A	1.49	10.6	Highly basic, predominantly ionized (>99%) at pH 7.4[4].
(1S,2R)-2-Fluorocyclohexan-1-amine	cis (ea conformer)	~0.99	~8.5	Axial F increases dipole moment, lowering LogP. Inductive effect lowers pKa[5],[1].
(1R,2R)-2-Fluorocyclohexan-1-amine	trans (ee conformer)	~1.15	~8.7	Equatorial F is slightly less hydrophilic than axial F due to differing dipole vectors.
(1S,2R)-2-Chlorocyclohexan-1-amine	cis (ea conformer)	~1.52	~8.2	Larger halogen increases inherent lipophilicity, overriding dipole-driven hydrophilicity[3].
4,4-Difluorocyclohexan-1-amine	N/A	~1.20	~9.0	Distal ( γ ) fluorines have a sharply diminished inductive effect on the amine[1].

Data Synthesis: The addition of the β-fluorine in the (1S,2R) configuration drops the pKa by approximately 2.1 units. This is a highly advantageous property in drug design: it increases the fraction of un-ionized drug at physiological pH (7.4), thereby enhancing passive membrane permeability despite the molecule's lower overall LogP.

Experimental Methodology: Self-Validating Physicochemical Profiling

Standard UV-Vis based partition assays are inadequate for alicyclic amines due to the lack of a suitable chromophore. Therefore, we employ a high-throughput LC-MS/MS methodology. The following protocol is designed as a self-validating system to ensure absolute data integrity and prevent false partition readings.

Protocol: Shake-Flask LC-MS/MS for LogP Determination

• Step 1: Phase Mutual Saturation (Crucial Baseline). Stir equal volumes of 1-octanol and aqueous buffer (10 mM PBS, pH 7.4) for 24 hours at 25°C.

  • Causality: This prevents volume shifts caused by solvent cross-solubility during the actual assay, which would otherwise skew the final concentration calculations.

• Step 2: Analyte Spiking. Dissolve (1S,2R)-2-fluorocyclohexan-1-amine hydrochloride in the mutually saturated aqueous phase to a precise concentration of 100 µM.

• Step 3: Partitioning & Phase Separation. Combine 1 mL of the spiked aqueous phase with 1 mL of the saturated octanol phase in a sealed borosilicate glass vial. Vortex vigorously for 3 minutes. Centrifuge at 3,000 x g for 15 minutes.

  • Causality: Centrifugation is mandatory to break down microscopic emulsions at the solvent interface that would falsely elevate the aqueous concentration reading.

• Step 4: LC-MS/MS Quantification. Carefully extract 100 µL aliquots from the middle of both the octanol and aqueous layers. Dilute the octanol aliquot 1:10 in methanol to ensure compatibility with the LC mobile phase. Analyze using LC-MS/MS in ESI+ mode, monitoring the specific MRM transitions for the fluoroamine.

• Step 5: Self-Validation & Calculation. Calculate the partition coefficient: LogP=log10​([Analyte]oct​/[Analyte]aq​) .

  • System Validation Check: Calculate the mass balance: ([Analyte]oct​×Voct​)+([Analyte]aq​×Vaq​) . The recovery must be ≥95% of the initial 100 µM spike. A lower recovery indicates analyte loss due to volatility or adsorption to the glassware, rendering the LogP value invalid.

Visualizing Stereoelectronic Workflows

The interplay between molecular conformation and pharmacokinetic outcomes is best understood visually. The diagram below maps the logical flow from the stereochemical configuration of (1S,2R)-2-fluorocyclohexan-1-amine to its ultimate utility in drug design.

Mechanistic workflow of stereoelectronic effects modulating LogP and pKa in the (1S,2R) isomer.

References

1.[4] Title: Cyclohexylamine | C6H11NH2 | CID 7965 - PubChem Source: nih.gov URL: [Link]

4.[1] Title: Physicochemical Properties of α-Fluoroalkyl-Substituted Cycloalkylamines and Amino Acids Source: chemrxiv.org URL: [Link]

5.[3] Title: Strong hyperconjugative interactions limit solvent and substituent influence on conformational equilibrium: The case of cis-2-halocyclohexylamines Source: researchgate.net URL: [Link]

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Safety & Regulatory Compliance

Comprehensive Laboratory Guide: Safe Handling and Disposal of (1S,2R)-2-Fluorocyclohexan-1-amine

The Dual-Hazard Nature of Fluorinated Amines

(1S,2R)-2-fluorocyclohexan-1-amine is a highly valuable chiral building block in medicinal chemistry, frequently utilized by drug development professionals for bioisosteric replacement and conformational locking. However, its disposal presents a unique logistical challenge due to its dual-hazard profile: it is both a reactive aliphatic amine and a halogenated organic compound.

Improper disposal can lead to severe exothermic reactions in laboratory waste carboys or the release of highly toxic hydrogen fluoride (HF) gas during downstream incineration. This guide provides the authoritative, step-by-step operational plans required to handle the disposal of this compound safely and compliantly.

Physicochemical Hazard Profile

Understanding the quantitative and qualitative properties of (1S,2R)-2-fluorocyclohexan-1-amine is essential for determining its correct waste trajectory.

Property	Value / Characteristic	Operational Disposal Implication
Molecular Formula	C₆H₁₂FN (Free Base)	Contains both halogen (F) and amine (N). Requires specialized thermal destruction[1].
Physical State	Liquid (Free Base) / Solid (HCl Salt)	The free base is volatile; the is stable and preferred for waste transport[2].
Basicity (pKa)	~10.5 (Estimated)	Highly basic. Exothermic reaction with acids; must be neutralized slowly in a controlled environment.
Combustion Byproducts	CO₂, H₂O, NOₓ, HF, HCl (if salt)	Generates highly corrosive Hydrogen Fluoride (HF). Requires alkaline scrubbers at the incineration site[3].
Incompatibilities	Strong oxidizers, acid chlorides	Must be segregated strictly from oxidizing waste streams to prevent fires or explosive degradation.

Core Disposal Logic: The Causality of Neutralization and Incineration

The fundamental rule for disposing of (1S,2R)-2-fluorocyclohexan-1-amine is that it must never be introduced into a generic organic waste stream in its free base form .

Expertise & Causality: The amine's basicity drives rapid, exothermic reactions with any residual acidic waste in a shared carboy, potentially causing a thermal blowout. Furthermore, the free base has a higher vapor pressure, posing an inhalation risk to laboratory personnel. By proactively quenching the free base to form the hydrochloride salt (CAS 1335302-62-9), you create a self-validating, stable solid in solution that is safe for temporary storage[2].

Because the molecule contains a fluorine atom, its thermal destruction inevitably generates hydrogen fluoride (HF) and nitrogen oxides (NOx). To prevent environmental contamination and catastrophic damage to incinerator exhaust stacks, the US Environmental Protection Agency (EPA) mandates that such halogenated waste be directed to [3]. These facilities utilize high-temperature rotary kilns (>820°C) followed by wet alkaline (caustic) scrubbers to neutralize the corrosive HF gas[1].

Workflow for the safe neutralization and disposal of (1S,2R)-2-fluorocyclohexan-1-amine.

Operational Disposal Protocols

Protocol 1: Routine Waste Segregation & Quenching (Liquid Free Base)

This protocol applies to reaction mother liquors, extraction waste, or pure liquid free base generated during drug development workflows.

• Preparation & PPE: Equip standard laboratory PPE (nitrile gloves, safety goggles, flame-resistant lab coat). Perform all operations inside a certified, properly functioning fume hood.

• Thermal Control: Place the collection flask containing the free base amine into an ice-water bath.

  • Causality: Amine neutralization is highly exothermic. Cooling the system prevents solvent boil-off and mitigates the risk of inhaling volatile amine vapors.

• Acidic Quenching: Slowly add 1M Hydrochloric Acid (HCl) dropwise while utilizing magnetic stirring, until the solution reaches a pH of ~5-6 (verify with pH paper).

  • Causality: This converts the volatile, reactive free base into the stable, non-volatile hydrochloride salt, eliminating reactivity risks in the waste carboy.

• Waste Segregation: Transfer the quenched aqueous solution into a designated, clearly labeled "Halogenated Aqueous Waste" container.

  • Causality: Strict segregation ensures the waste is routed to an incinerator equipped with the necessary scrubbers for halogenated byproducts.

• Manifest Documentation: Log the exact volume and chemical identity on the hazardous waste manifest to ensure downstream regulatory compliance.

Protocol 2: Acute Spill Response & Decontamination

In the event of an accidental spill of the pure compound or highly concentrated solutions.

• Immediate Isolation: Evacuate personnel from the immediate vicinity and maximize fume hood or room ventilation.

• Containment: Surround the spill with an inert, non-combustible absorbent material (e.g., dry sand, vermiculite, or a commercial chemical spill kit).

  • Causality: Combustible absorbents like sawdust can ignite if the amine reacts exothermically with other spilled chemicals.

• In Situ Neutralization: Carefully apply a solid acid neutralizer (e.g., sodium bisulfate) over the absorbed spill.

  • Causality: Neutralizing the amine before sweeping prevents the release of basic, irritating vapors into the operator's breathing zone during cleanup.

• Collection: Sweep the absorbed, neutralized material using a non-sparking tool and place it into a heavy-duty, sealable polyethylene hazardous waste bucket.

• Final Decontamination: Wash the spill area with a dilute acidic solution (e.g., 5% acetic acid) followed by water to remove residual traces of the amine. Dispose of all washings as halogenated aqueous waste.

References

• Title: Chapter 2: Incinerators and Oxidizers. Source: US Environmental Protection Agency (EPA). URL: [Link]

• Title: Combustion of halogenated hazardous wastes. I. Design and operation of the combustion unit. Source: OSTI.gov. URL: [Link]

Sources

• 1. Combustion of halogenated hazardous wastes. I. Design and operation of the combustion unit (Journal Article) | OSTI.GOV [osti.gov]
• 2. fluorochem.co.uk [fluorochem.co.uk]
• 3. epa.gov [epa.gov]

Personal protective equipment for handling (1S,2R)-2-fluorocyclohexan-1-amine

As a Senior Application Scientist, I frequently guide research teams through the scale-up and handling of highly reactive building blocks. The compound (1S,2R)-2-fluorocyclohexan-1-amine is a highly valuable chiral β -fluoroamine used extensively as a bioisostere in drug development to modulate basicity and improve metabolic stability. However, the exact structural features that make it valuable—the reactive primary amine and the highly electronegative fluorine atom—also dictate a stringent, non-negotiable approach to safety.

Unlike its hydrochloride salt, which is a stable and easily handled solid, the free base of (1S,2R)-2-fluorocyclohexan-1-amine is a volatile, corrosive liquid. This guide provides a definitive operational and disposal framework for handling this compound, ensuring both scientific integrity and personnel safety through causality-driven protocols.

Physicochemical Hazard Profile (The "Why" Behind the PPE)

To select the correct Personal Protective Equipment (PPE) and engineering controls, we must first understand the physicochemical behavior of the molecule. The introduction of a fluorine atom at the C2 position exerts a strong electron-withdrawing inductive effect on the adjacent amine.

Causality of Hazard:

• Corrosivity & Permeability: While the fluorine atom slightly lowers the pKa of the amine compared to unsubstituted cyclohexylamine, it simultaneously increases the molecule's lipophilicity. This means the free base can rapidly permeate lipid bilayers in human skin, delivering the corrosive amine directly into deep tissues. Cyclohexylamine derivatives are known to be highly corrosive (H314) and toxic via dermal contact[1].

• Volatility & Flammability: Low molecular weight aliphatic amines possess significant vapor pressures at room temperature. Inhalation exposes the respiratory mucosa to severe chemical burns, and the vapors can form explosive mixtures with air (H226)[2]. Furthermore, chronic exposure to related cyclohexylamines is suspected of damaging fertility (H361f)[1].

Table 1: Quantitative Hazard Data Summary

Property	Value / Classification	Operational Implication
Molecular Weight	117.16 g/mol (Free Base)[3]	High volatility; requires continuous exhaust ventilation.
Physical State	Liquid (Free Base)	Splash hazard; requires liquid-impermeable barriers.
GHS Classification	H314, H226, H302/H312/H332[1][2]	Mandates robust PPE and handling strictly away from ignition sources.
Specific Hazards	Skin/eye irritation, respiratory toxicity[4]	Zero-tolerance policy for handling outside a certified fume hood.

Personal Protective Equipment (PPE) Matrix

Standard laboratory PPE is inadequate for handling pure β -fluoroamine free bases. A self-validating safety protocol requires redundancy.

• Hand Protection (The Critical Barrier):

  • The Causality: Aliphatic amines rapidly degrade and permeate standard 4-mil nitrile examination gloves (often within minutes). The lipophilic nature of the fluorinated ring accelerates this permeation.

  • The Protocol: For handling the neat liquid, use Butyl rubber gloves or Silver Shield/4H laminate gloves as the primary barrier. If fine dexterity is required for micro-scale syringe work, use double-gloved heavy-duty nitrile (minimum 8-mil) and change them immediately upon any suspected contact or after 15 minutes of continuous use.

• Eye & Face Protection:

  • Chemical splash goggles are mandatory. If transferring volumes >10 mL, a full face shield must be worn over the goggles to protect the facial epidermis from micro-droplets.

• Body Protection:

  • A flame-resistant (FR) laboratory coat (due to the H226 flammability rating) and a chemical-resistant apron when handling bulk quantities.

Operational Workflow & Handling Protocol

The following step-by-step methodology ensures a closed-system transfer, minimizing exposure to atmospheric moisture (which can degrade the amine) and preventing toxic vapor release.

Step-by-Step Methodology: Schlenk-Line / Closed-System Transfer

• Preparation: Ensure the fume hood sash is pulled down to the lowest workable height (face velocity of 80-100 fpm). Purge the receiving reaction flask with an inert gas (Nitrogen or Argon).

• Syringe Selection: Use a glass, gas-tight Hamilton syringe with a Luer-lock PTFE needle.

  • Causality: Plastic syringes can leach plasticizers or physically degrade in the presence of concentrated, lipophilic amines.

• Pressure Equalization: Insert the needle through the septum of the reagent bottle. Inject a volume of inert gas equal to the volume of liquid you intend to withdraw. This self-validating step prevents drawing a vacuum, which could cause air to rush in and aerosolize the amine when the needle is removed.

• Withdrawal & Delivery: Slowly withdraw the (1S,2R)-2-fluorocyclohexan-1-amine. Transfer it smoothly to the reaction vessel.

• Decontamination: Immediately rinse the syringe with a 5% aqueous acetic acid solution to neutralize residual amine, followed by an acetone rinse.

Figure 1: Sequential operational workflow for the safe handling and disposal of reactive amines.

Spill Response and Disposal Plan

A trusted protocol must account for failure states. In the event of a spill, immediate, pre-planned action is required. Furthermore, the synthesis and handling of β -fluoroamines often require careful quenching procedures to manage residual reactivity and potential HF generation[5].

Spill Mitigation Protocol:

• Evacuate & Isolate: Alert nearby personnel and isolate the area. Ensure fume hood exhaust is maximized.

• Neutralization (Causality-driven): Do NOT use water alone. Adding water to a concentrated amine spill generates a highly exothermic heat of solution and volatilizes the chemical, increasing the inhalation risk. Instead, apply a weak solid acid, such as sodium bisulfate or citric acid powder , directly to the spill. This converts the volatile free base into a non-volatile, water-soluble salt.

• Absorption: Once neutralized, cover the area with an inert absorbent (e.g., diatomaceous earth or vermiculite).

• Collection: Sweep using non-sparking tools and place the material in a highly visible, sealable hazardous waste container.

Routine Disposal Plan:

• Strict Segregation: Never mix amine waste with halogenated solvents containing active electrophiles (e.g., dichloromethane, chloroform, alkyl halides).

  • Causality: Primary amines act as strong nucleophiles. Mixing them with halogenated solvents leads to slow, exothermic alkylation reactions (Menschutkin reactions) that can pressurize and violently rupture waste carboys.

• Labeling: Label waste containers explicitly as "Corrosive/Flammable Organic Waste - Contains Fluorinated Amines."

• Aqueous Waste Validation: Any aqueous washes from the reaction workup must be checked with pH paper and adjusted to pH 6-8 before disposal, ensuring no free, unprotonated amine is released into the effluent.

References

• - SILVER FERN CHEMICAL, INC.

• - Thermo Fisher Scientific. 3. - Benchchem. 4. - The Journal of Organic Chemistry (ACS Publications).

Sources

• 1. saas-tw-fs.usequantum.com [saas-tw-fs.usequantum.com]
• 2. WERCS Studio - Application Error [assets.thermofisher.com]
• 3. 1273566-51-0|3-Fluorocyclohexanamine|BLD Pharm [bldpharm.com]
• 4. (1S,2R)-2-fluorocyclohexanamine;hydrochloride | 1335302-62-9 | Benchchem [benchchem.com]
• 5. pubs.acs.org [pubs.acs.org]